(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Core Science & Biosynthesis

Mechanistic Profiling of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH): Coordination Chemistry, Electrochemical Sensing, and Pharmacological Potential

Executive Summary

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH) is a highly reactive sulfonylhydrazone derivative renowned for its complex coordination chemistry and distinct biological activities. Characterized by an imine-sulfonamide pharmacophore and modulated by an electron-withdrawing 3-nitro moiety, this compound serves a dual role in modern chemical sciences: an ultra-selective electrochemical sensor for heavy metal toxidromes (such as Hg²⁺) and a bioactive scaffold for targeted pharmacological interactions [1].

This technical whitepaper deconstructs the mechanisms of action governing 3-NBBSH, providing drug development professionals and analytical chemists with comprehensive, self-validating methodologies and structural insights.

Molecular Architecture & Pharmacophore Dynamics

The mechanistic versatility of 3-NBBSH (Chemical Formula: C₁₃H₁₁N₃O₄S) originates from its tri-part molecular architecture:

• The Benzenesulfonyl Group: Provides structural stability and lipophilicity, critical for anchoring onto hydrophobic matrices or docking into deep cellular receptor pockets [2].

• The Hydrazone Linkage (–NH–N=CH–): Contains both electrophilic (carbon) and nucleophilic (nitrogen) centers. The lone pairs on the nitrogen atoms act as primary Lewis base coordination sites for metal cations.

• The 3-Nitrobenzylidene Moiety: The highly electronegative nitro (–NO₂) group at the meta position enacts a strong inductive electron-withdrawing effect. This increases the acidity of the adjacent sulfonamide proton and polarizes the imine bond, enhancing its affinity for soft electrophiles like Hg²⁺ [1].

Primary Mechanism of Action: Hg²⁺ Coordination & Electrochemical Sensing

The most profoundly documented operational mechanism of 3-NBBSH is its application as an active surface modifier for glassy carbon electrodes (GCE). When fabricated with a Nafion ion-exchange matrix, 3-NBBSH acts as a highly selective electrocatalytic sensor.

Coordination Chemistry & Electron Transfer

Upon exposure to an aqueous matrix, target cations (specifically Hg²⁺) permeate the Nafion membrane. Hg²⁺, being a "soft" Lewis acid, coordinates rapidly with the "soft" nitrogen sites of the hydrazone linkage. This complexation lowers the thermodynamic overpotential required for the electrochemical reduction of Hg²⁺. When a Current-Voltage (I-V) sweep is applied, the 3-NBBSH-Hg²⁺ complex facilitates accelerated electron transfer, yielding a sharp, quantifiable amplification in current [1].

Electrochemical sensing mechanism of Hg²⁺ via 3-NBBSH coordination and Nafion-mediated transfer.

Self-Validating Protocol: 3-NBBSH/Nafion/GCE Sensor Fabrication

To guarantee trustworthiness and reproducibility, the fabrication of the 3-NBBSH sensor must utilize a self-validating control architecture.

Reagents Required: Glassy Carbon Electrode (GCE, 0.0316 cm²), 0.05 µm Alumina Slurry, 5% Nafion solution, 3-NBBSH (0.1 M in analytical grade ethanol), 100 mM Phosphate Buffer (PB, pH 7.0).

• Step 1: GCE Surface Preparation. Polish the GCE in an active figure-eight motion using 0.05 µm alumina slurry for 3 minutes. Rinse sequentially with double-distilled water and ethanol, followed by brief ultrasonication.

  • Causality: Removes native oxidative layers and organic contaminants. Ensures an absolutely pristine graphitic surface, preventing baseline capacitance masking of nano-ampere signals.

• Step 2: Internal Baseline Validation (Control). Submerge the bare GCE into the blank PB and run a cyclic voltammogram (CV) from -1.0V to +1.0V.

  • Causality: Establishes the background noise profile. The absence of redox peaks validates electrode cleanliness.

• Step 3: 3-NBBSH Deposition. Drop-cast 10 µL of the 3-NBBSH ethanol solution directly onto the active surface of the GCE. Allow to dry in a desiccator for 30 minutes at 25°C.

• Step 4: Nafion Matrix Entrapment. Apply 5 µL of 5% Nafion solution evenly over the dried 3-NBBSH layer. Cure at 35°C for 20 minutes.

  • Causality: Nafion, a perfluorinated polymer equipped with sulfonic acid groups, acts as a semi-permeable lattice. It repels anionic interferents while acting as a structural anchor, trapping the 3-NBBSH to prevent degradation/dissolution in aqueous media [1].

• Step 5: Target Analysis & Validation. Introduce the target Hg²⁺ sample. A sharp current peak should now emerge strictly dependent on the target concentration.

Secondary Mechanism of Action: Bio-Pharmacological Potential

Beyond inorganic coordination, the structural blueprint of 3-NBBSH mirrors that of prominent bioactive sulfonylhydrazones. These compounds are heavily researched in drug development pipelines for conditions ranging from Type 2 Diabetes (as PPAR-γ agonists) to antimicrobial modalities [2, 3].

Electrophilic/Nucleophilic Dualism in Biological Matrices

When engaging with biological receptors, 3-NBBSH utilizes a diverse set of intermolecular interactions. The sulfonamide oxygens operate as potent hydrogen-bond acceptors, while the secondary amine (–NH–) serves as a hydrogen-bond donor[2]. In targeted receptor pockets, the geometry allows the 3-nitrobenzylidene aromatic ring to participate in critical π-π stacking or π-alkyl interactions with hydrophobic amino acid residues (e.g., Leucine, Isoleucine).

Pharmacological pathway of sulfonylhydrazone interactions via hydrogen bonding and structural conformation.

The nitro group significantly enhances the electrophilicity of the carbon center within the imine bond, allowing it to potentially interact with biological nucleophiles (like thiol groups of cysteine residues in bacterial enzymes), functioning as a mechanism-based covalent or tight-binding inhibitor.

Comparative Data Matrix

To elucidate the functional utility of 3-NBBSH compared to standard platforms, the following quantitative summary highlights its analytical and biochemical profiling:

Parameter / Feature	3-NBBSH/Nafion/GCE Sensor [1]	Bare GCE (Control)	Biological Receptor Interaction
Primary Active Sites	Imine Nitrogens, Sulfonamide (N, O)	None (Pure Graphite)	H-bond Donors / π-Cloud
Primary Interactors	Toxic Heavy Metals (Hg²⁺, Y³⁺)	None (High Overpotential)	Protein Pockets / Metalloenzymes
Analytical Range	Low Nanomolar (nM) sensitivity	N/A	Micromolar (µM) to low nM IC₅₀
Signal / Response	Amplified I-V Redox Current	Baseline Capacitive Noise	Induced Conformational Shift
Microenvironment	Cation-permeable (Nafion stabilized)	Unprotected	Aqueous Cytosolic / Lipid

Conclusion

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH) represents a sophisticated intersection of organic synthesis and analytical physical chemistry. Through the precisely tuned interplay of electron-withdrawing groups and nucleophilic coordinating centers, it catalyzes the highly sensitive electrochemical detection of mercury down to nanomolar limits. Furthermore, the very exact structural mechanisms that allow it to trap metal ions—a robust imine-sulfonamide network—position it as a valuable core scaffold in ongoing pharmacological discovery.

References

• Title: Hg²⁺ Sensor Development Based on (E)-N′-Nitrobenzylidene-Benzenesulfonohydrazide (NBBSH) Derivatives Fabricated on a Glassy Carbon Electrode with a Nafion Matrix. Source: ACS Omega / PubMed Central (PMC) URL:[Link]

• Title: In silico, Synthesis and Biological Evaluation of Sulfonylhydrazones-Based Molecules Targeting Type 2 Diabetes. Source: Oriental Journal of Chemistry URL: [Link]

• Title: DrugBank Drug Targets Dataset Source: Ma'ayan Lab – Computational Systems Biology URL: [Link]

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide solubility profile

An In-Depth Technical Guide to the Solubility Profile of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Authored by: Gemini, Senior Application Scientist

Abstract

The solubility of a chemical entity is a critical physicochemical parameter that dictates its behavior in both chemical and biological systems. For researchers, scientists, and professionals in drug development, a comprehensive understanding of a compound's solubility profile is paramount for advancing a molecule from discovery to clinical application. Poor solubility can impede formulation, lead to unreliable results in biological assays, and result in poor bioavailability.[1][2] This technical guide provides a comprehensive framework for characterizing the aqueous and organic solubility profile of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. While specific experimental data for this compound is not extensively published, this document outlines the theoretical principles, predictive methodologies, and detailed experimental protocols necessary to generate a robust and reliable solubility profile. We delve into the causality behind experimental choices, providing the "why" behind the "how," to empower researchers to not only generate data but to fully understand its implications.

Introduction: The Central Role of Solubility in Drug Development

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide belongs to the hydrazone class of compounds, a versatile scaffold known for a wide range of biological activities. The molecule's structure, featuring a sulfonohydrazide core flanked by two substituted aromatic rings, presents a unique combination of polar and non-polar functionalities that will govern its solubility.

Solubility is not merely a measure of how much of a substance dissolves; it is a gatekeeper for a drug candidate's success.[3] It directly influences:

• Bioavailability: Only a dissolved drug can be absorbed in the gastrointestinal tract.[2][4]

• Formulation Development: Solubility dictates the choice of delivery vehicle, from oral solid doses to intravenous solutions.

• In Vitro Assay Integrity: Undissolved compound can lead to artifacts and underestimated potency in biological screens.[1]

This guide is structured to provide a logical progression from theoretical understanding to practical application, enabling a thorough investigation of the solubility of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Physicochemical Profile and Predictive Analysis

A molecule's structure is the primary determinant of its solubility. A pre-experimental analysis can provide valuable insights and guide solvent selection and analytical method development.

Structural Analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

The key functional groups and their expected influence on solubility are:

• Benzenesulfonohydrazide Core: The sulfonamide group (-SO₂NH-) and the hydrazide linker (-NH-N=) are polar and capable of acting as hydrogen bond donors and acceptors. The N-H proton is weakly acidic.

• Aromatic Rings: The two benzene rings are hydrophobic and contribute to poor aqueous solubility.

• Nitro Group (-NO₂): This is a strongly electron-withdrawing and polar group that can participate in dipole-dipole interactions and act as a hydrogen bond acceptor.

Based on the principle of "like dissolves like," we can predict that the compound will exhibit limited solubility in water and non-polar solvents like hexane, but will likely be more soluble in polar organic solvents.[5][6]

Computational Solubility Prediction

Modern computational tools can offer initial estimates of solubility. While not a substitute for experimental data, these predictions are valuable for prioritizing experiments.[7]

• Quantitative Structure-Property Relationship (QSPR): These models use molecular descriptors to correlate a compound's structure with its solubility.[7]

• Machine Learning (ML) Models: Trained on large datasets of known solubilities, ML algorithms can predict the solubility of new compounds.[8][9]

• Thermodynamic Models: Approaches like the General Solubility Equation (GSE) relate solubility to fundamental properties like melting point and lipophilicity (logP).[7]

A summary of computationally predicted properties for the related compound N'-(2-Nitrobenzylidene)benzenesulfonohydrazide provides a useful reference point.

Property	Predicted Value	Implication for Solubility
LogP	1.9072[10]	Indicates moderate lipophilicity; suggests a balance between aqueous and lipid solubility.
Topological Polar Surface Area (TPSA)	101.67 Ų[10]	A higher TPSA is generally associated with lower membrane permeability but can indicate potential for H-bonding with polar solvents.
Hydrogen Bond Donors	1[10]	The N-H group can donate a hydrogen bond.
Hydrogen Bond Acceptors	5[10]	The oxygen atoms of the sulfonyl and nitro groups, and the nitrogen atoms, can accept hydrogen bonds.

Critical Factors Influencing Solubility

The solubility of a compound is not a single value but is highly dependent on the experimental conditions.[11]

• Solvent Choice: The polarity of the solvent is a primary driver. A range of solvents should be tested, from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., DMSO, acetonitrile) and polar protic (e.g., methanol, ethanol, water).

• pH: The sulfonohydrazide N-H proton is acidic. In aqueous solutions, pH will determine the ionization state of the molecule. The anionic (deprotonated) form is typically much more soluble in water than the neutral form. Therefore, determining the compound's pKa and measuring solubility at different pH values (e.g., pH 2, 5, and 7.4) is critical.[2]

• Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.[11] Characterizing solubility at relevant temperatures (e.g., room temperature ~25°C, physiological temperature ~37°C) is important.

• Crystal Polymorphism: The solid-state form of the compound can significantly impact its solubility. Different crystal lattices have different energies, leading to variations in solubility for different polymorphs.[7] It is crucial to characterize the solid form used in solubility experiments.

Experimental Determination of Solubility: Protocols and Rationale

Two primary types of solubility assays are employed in drug development, each with a distinct purpose and methodology.

Kinetic Solubility Assay

Kinetic solubility is a high-throughput assessment used in the early stages of drug discovery to identify compounds with potential solubility liabilities.[1] It measures the concentration at which a compound precipitates when a concentrated DMSO stock solution is rapidly diluted into an aqueous buffer. This method often overestimates true equilibrium solubility because it can generate supersaturated solutions.[3]

• Stock Solution Preparation: Prepare a 10 mM stock solution of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

• Aqueous Dilution: Add aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to each well, typically resulting in a final DMSO concentration of 1-2%. This step is critical; the rapid change in solvent environment induces precipitation for poorly soluble compounds.[12]

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 1-2 hours) with gentle shaking.[12]

• Measurement: Measure the turbidity (light scattering) of each well using a plate reader at a wavelength such as 620 nm.[12]

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity compared to a buffer/DMSO control.

• Why DMSO? DMSO is a powerful organic solvent capable of dissolving a wide range of compounds, making it an ideal starting point for high-throughput screening.

• Why control final DMSO %? The final concentration of the organic co-solvent must be kept low and consistent as it can significantly influence the apparent solubility.

• Trustworthiness: Including positive and negative control compounds with known high and low solubility (e.g., furosemide and albendazole, respectively) in the same plate validates the assay's performance.[13]

Caption: Workflow for the Turbidimetric Kinetic Solubility Assay.

Thermodynamic (Equilibrium) Solubility Assay

Thermodynamic solubility is the "gold standard" measurement, representing the true equilibrium concentration of a solute in a solvent at a given temperature and pressure.[2][14] It is essential for lead optimization, formulation development, and regulatory submissions. The shake-flask method is the most common and reliable technique.[3][15]

• Sample Preparation: Add an excess of solid (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide to a vial containing a known volume of the desired solvent (e.g., water, buffer at a specific pH, or organic solvent). The presence of undissolved solid is essential to ensure saturation.[3][15]

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient duration to reach equilibrium (typically 24 to 72 hours).[4][15] The time to reach equilibrium should be confirmed by taking measurements at multiple time points (e.g., 24h, 48h, 72h) until the concentration plateaus.[3]

• Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated solution from the undissolved solid via centrifugation followed by filtration through a low-binding filter (e.g., 0.45 µm PVDF).[16]

• Quantification: Accurately dilute the clear filtrate with a suitable solvent. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or LC-MS/MS.[1][17]

• Calibration: Prepare a calibration curve using standard solutions of the compound of known concentrations to ensure accurate quantification.[16]

• Calculation: Calculate the solubility in the original solvent, accounting for any dilutions. Express the result in units such as µg/mL or µM.

• Why excess solid? This ensures that the solution becomes saturated and that the dissolved phase is in equilibrium with the solid phase.

• Why extended agitation? This provides the necessary energy and time for the dissolution process to reach a true thermodynamic equilibrium, which can be slow for poorly soluble compounds.

• Trustworthiness: The method is self-validating by demonstrating that the measured concentration does not change between later time points (e.g., 48 and 72 hours). A validated, specific, and sensitive analytical method like HPLC ensures that only the compound of interest is being measured, avoiding interference from impurities or degradants.

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, tabular format to allow for easy comparison across different conditions.

Table 1: Template for Summarizing Thermodynamic Solubility Data

Solvent System	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)	Method
Water	7.4	25			Shake-Flask HPLC-UV
PBS	7.4	37			Shake-Flask HPLC-UV
0.1 N HCl	~1.2	37			Shake-Flask HPLC-UV
Methanol	N/A	25			Shake-Flask HPLC-UV
Acetonitrile	N/A	25			Shake-Flask HPLC-UV

| DMSO | N/A | 25 | | | Shake-Flask HPLC-UV |

The results from these experiments will allow for a comprehensive classification of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide's solubility, which can inform its potential classification under the Biopharmaceutical Classification System (BCS) and guide all future development activities.[4]

Conclusion

Characterizing the solubility profile of a novel compound like (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a foundational step in its development journey. It requires a multi-faceted approach, beginning with theoretical and predictive analysis to inform experimental design. The judicious application of both high-throughput kinetic assays and gold-standard thermodynamic methods provides a complete picture of the compound's behavior. By understanding the principles behind these experimental choices and executing them with robust, validated protocols, researchers can generate the high-quality data necessary to make informed decisions and unlock the full potential of their chemical entities.

References

• Rowan. (n.d.). Predicting Solubility. Retrieved from [Link]

• Al-Shahari, A., et al. (2023). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. Journal of Cheminformatics. Retrieved from [Link]

• University of California, Davis. (2014). How to predict the solubility of an organic compound in different kinds of solvents?. Stack Exchange. Retrieved from [Link]

• Ghaffari, A., et al. (2025). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Enamine. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. Retrieved from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

• Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay. Retrieved from [Link]

• National Center for Advancing Translational Sciences (NCATS). (2023). Aqueous Kinetic Solubility. Retrieved from [Link]

• Evotec. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

• Domainex. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

• Anand, O., et al. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Retrieved from [Link]

• Bio-Ascent. (2025). In-vitro Thermodynamic Solubility. Protocols.io. Retrieved from [Link]

• LookChem. (n.d.). Benzenesulfonyl hydrazide. Retrieved from [Link]

• Perlovich, G. L., et al. (2013). Solubility and Transfer Processes of Some Hydrazones in Biologically Relevant Solvents. Journal of Solution Chemistry. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Bioconjugate Chemistry. Retrieved from [Link]

• Crossley, S. W. M., & Zorko, M. (2018). Enhancing the Kinetics of Hydrazone Exchange Processes: An Experimental and Computational Study. LJMU Research Online. Retrieved from [Link]

• Scribd. (n.d.). Benzenesulfonic Acids and Their Derivatives: 1. General Aspects. Retrieved from [Link]

• Dirksen, A., & Hackeng, T. M. (2016). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Current Organic Chemistry. Retrieved from [Link]

• Yathirajan, H. S., et al. (2012). (E)-3-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. Acta Crystallographica Section E. Retrieved from [Link]

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The Pharmacological Dynamics of Nitrobenzylidene Benzenesulfonohydrazides: A Technical Guide

Author's Note: As a Senior Application Scientist navigating the frontier of rational drug design, I frequently evaluate privileged scaffolds that offer multi-target potential. The benzenesulfonohydrazide architecture (SO₂-NH-N=CH-), especially when hybridized with a nitrobenzylidene moiety, represents a highly versatile pharmacophore. This in-depth guide dissects the molecular logic, biological modalities, and synthesis pathways of these compounds, ensuring that researchers and medicinal chemists can leverage their full translational potential.

Structural Rationale and Molecular Dynamics

The intrinsic value of nitrobenzylidene benzenesulfonohydrazides lies in their physicochemical geometry. The structural union of a highly electron-withdrawing nitro group with the resonance-stabilized benzenesulfonohydrazide chain generates a system rich in polar contacts and hydrogen-bonding capabilities[1].

Crystallographic studies confirm that steric hindrance heavily favors the E-conformation across the azomethine (-CH=N-) double bond[2]. Interestingly, the presence of flexible linkage systems allows these molecules to adopt U-shaped spatial conformations. This arrangement promotes slipped π–π stacking and face-to-edge C–H⋯π interactions, rendering the scaffold exceptionally adept at intercalating into DNA grooves or sliding into deep enzymatic binding pockets[1].

Furthermore, these compounds serve not only as standalone bioactive agents but also as vital synthetic intermediates. They are routinely cyclized to form biologically active polycyclic frameworks, including β-lactam monobactams and high-energy 1,2,4,5-tetrazines[3][4].

Principal Biological Modalities

Targeted Anticancer Efficacy

The anticancer mechanism of benzenesulfonohydrazide derivatives is heavily linked to the inhibition of Phosphoinositide 3-kinase alpha (PI3Kα)[5]. PI3Kα is a lipid kinase overexpressed in a vast percentage of solid tumors; its overactivation drives the pro-survival Akt/mTOR cascade. Hydrazone derivatives act as potent, competitive inhibitors within the PI3K ATP-binding cleft, successfully downregulating Akt phosphorylation and inducing cellular apoptosis in challenging cell lines such as HCT-116 (colon carcinoma) and MCF-7 (breast adenocarcinoma)[5].

Mechanism of targeted PI3Kα inhibition and apoptosis induction by sulfonylhydrazone scaffolds.

Antimicrobial and Antitubercular Action

The sulfonamide linkage, historically recognized as the first major class of synthetic antibacterials, continues to show profound efficacy[4]. Modern screening demonstrates that tuning the benzenesulfonohydrazide backbone produces broad-spectrum antimicrobial activity against Gram-positive strains (e.g., Staphylococcus spp., Bacillus spp.) with Minimum Inhibitory Concentrations (MIC) as low as 7.81 µg/mL[6].

In the fight against Mycobacterium tuberculosis, these molecules directly target the enoyl acyl carrier protein reductase (InhA), an enzyme critical for synthesizing the protective mycolic acid cell wall. The sulfonyl group acts as a spacer, allowing the attached heterocycle to form polar contacts with the NAD cofactor in the InhA active site, resulting in potent antitubercular activity[7].

Emerging Enzymatic Targets: Antidiabetic and Anticholinesterase

Beyond classical anti-infective and oncological paradigms, these structural classes show promising multi-target capabilities for managing metabolic and neurodegenerative diseases. Sulfonyl hydrazones possess proven antagonistic activity toward PPARγ, α-amylase, and α-glucosidase, providing a robust pathway for Type 2 Diabetes management[8][9]. Additionally, they demonstrate competitive inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting utility in Alzheimer's therapeutic design[8][10].

Quantitative Bioactivity Profile Summary

Compound Scaffold / Derivative	Primary Target / Assay	Key Biological Activity (In Vitro)	Source
N'-(diphenylmethylene)benzenesulfonohydrazides	HCT-116 Cell Line (PI3Kα)	IC₅₀ = 0.73–2.82 mmol/L	[5]
2,4,6-Trimethylbenzenesulfonyl hydrazones (Deriv. 24)	Gram-Positive Bacterial Strains	MIC = 7.81–15.62 µg/mL	[6]
Heterocycle-tethered benzenesulfonohydrazides	M. tuberculosis (InhA Reductase)	MIC = 8.0 µg/mL	[7]
Fluorinated sulfonyl hydrazones (Compound 7)	α-amylase Inhibition (Antidiabetic)	IC₅₀ = 63.41 ± 0.27 μM	[8]

Standardized Synthesis & Validation Protocol

A defining mark of excellent chemical biology is absolute confidence in precursor synthesis. The condensation of benzenesulfonohydrazide with 4-nitrobenzaldehyde must be approached with thermodynamic precision to guarantee high yields and isomeric purity[4][9].

Standardized acid-catalyzed condensation workflow for synthesizing nitrobenzylidene derivatives.

Experimental Workflow: Acid-Catalyzed Condensation

Step 1: Reagent Solvation

• Procedure: Dissolve 1.0 molar equivalent of benzenesulfonohydrazide in anhydrous acetonitrile (or absolute ethanol).

• Causality: A highly polar, aprotic or strictly anhydrous protic environment stabilizes the transition state of the reaction without unnecessarily solvating the nucleophilic amine, ensuring homogenous and rapid reaction kinetics.

Step 2: Electrophilic Activation

• Procedure: Introduce 1.0 molar equivalent of 4-nitrobenzaldehyde into the reaction vessel. Add a catalytic volume of glacial acetic acid (approximately 3-5 drops per 10 mmol).

• Causality: The glacial acetic acid functions as a targeted proton donor. It selectively protonates the carbonyl oxygen of the 4-nitrobenzaldehyde. The massive electron-withdrawing nature of the para-nitro group, now coupled with acid catalysis, drastically increases the electrophilicity of the carbonyl carbon, lowering the thermodynamic barrier for nucleophilic attack by the hydrazide.

Step 3: Reflux & Condensation

• Procedure: Reflux the reaction mixture at 80°C under continuous stirring for 3 to 4 hours.

• Self-Validation: Run a Thin-Layer Chromatography (TLC) check using Hexane:Ethyl Acetate (7:3). The complete disappearance of the highly UV-active 4-nitrobenzaldehyde spot (254 nm) visually validates that the reaction equilibrium has successfully shifted toward the Schiff base product.

Step 4: Isolation via Basification

• Procedure: Cool the mixture to ambient room temperature. Carefully basify the solution by adding a saturated sodium bicarbonate (NaHCO₃) buffer dropwise until a pH of ~7.5 - 8.0 is established.

• Causality: Neutralizing the acidic catalyst stops any potential acidic hydrolysis of the delicate, newly-formed hydrazone linkage. Additionally, altering the pH effectively drops the aqueous solubility of the highly conjugated, non-polar nitrobenzylidene product, initiating spontaneous precipitation[9].

Step 5: Purification & Structural Validation

• Procedure: Filter the resulting precipitate in vacuo, wash the filter cake with chilled distilled water, and recrystallize utilizing hot absolute ethanol.

• Self-Validation: Execute an immediate structural check via FT-IR and ¹H-NMR. The successful formation of the product is confirmed by the disappearance of the carbonyl stretch and the appearance of a sharp N-H stretch (~3200 cm⁻¹) and a C=N imine stretch (~1510 cm⁻¹) in FT-IR. The NMR spectra must definitively display the diagnostic azomethine (-CH=N-) proton downfield near 8.5 ppm[9][11].

References

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A Theoretical Chemist's Guide to Benzenesulfonohydrazide Derivatives: From Molecular Design to Activity Prediction

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical and computational methodologies employed in the study of benzenesulfonohydrazide derivatives. Benzenesulfonohydrazides represent a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities including antibacterial, antifungal, anticancer, and enzyme inhibitory properties.[1] The functional versatility of this class of compounds stems from the synergistic combination of the sulfonamide and hydrazone moieties, which allows for diverse structural modifications and interactions with biological targets.[1] This document will delve into the core theoretical techniques that are instrumental in understanding the structure-activity relationships (SAR), reaction mechanisms, and in guiding the rational design of novel benzenesulfonohydrazide-based therapeutic agents.

The Rationale for Theoretical Studies in Drug Discovery

In modern drug discovery, computational and theoretical chemistry are indispensable tools for accelerating the identification and optimization of lead compounds. These methods provide invaluable insights into the molecular properties and interactions that govern the biological activity of drug candidates, thereby reducing the time and cost associated with traditional trial-and-error approaches. For benzenesulfonohydrazide derivatives, theoretical studies are pivotal in elucidating their electronic structure, conformational preferences, and binding modes with target macromolecules.

Part 1: Quantum Chemical Calculations - Unveiling Electronic Landscapes

Quantum chemical calculations, particularly Density Functional Theory (DFT), are fundamental to understanding the intrinsic electronic properties of benzenesulfonohydrazide derivatives.[2][3] These calculations provide a detailed picture of the electron distribution, molecular orbital energies, and reactivity descriptors, which are crucial for predicting chemical behavior and biological interactions.

The "Why": Causality in Method Selection

The choice of DFT, specifically with hybrid functionals like B3LYP, is predicated on its balance between computational cost and accuracy for organic molecules of this size.[2][3] This level of theory is sufficient to accurately model the geometry, electronic structure, and vibrational frequencies of benzenesulfonohydrazide derivatives. The selection of a basis set, such as 6-31G(d,p), is critical as it defines the mathematical functions used to describe the atomic orbitals. The inclusion of polarization functions (d,p) is essential for accurately representing the bonding in molecules containing sulfur and other second-row elements.

Experimental Protocol: Step-by-Step DFT Calculation

• Molecule Building and Initial Optimization :

  • Construct the 3D structure of the benzenesulfonohydrazide derivative using a molecular modeling software (e.g., GaussView, Avogadro).

  • Perform an initial geometry optimization using a lower-level, less computationally expensive method like molecular mechanics (e.g., MMFF94) to obtain a reasonable starting geometry.

• Gaussian Input File Preparation :

  • Create an input file for the Gaussian software package.

  • Specify the calculation type as Opt (geometry optimization) and Freq (frequency calculation) to ensure the optimized structure corresponds to a true energy minimum.

  • Define the level of theory and basis set, for example, # B3LYP/6-31G(d,p).

  • Include the Cartesian coordinates of the atoms from the pre-optimized structure.

• Execution and Analysis :

  • Run the Gaussian calculation.

  • Upon completion, verify that the frequency calculation yields no imaginary frequencies, confirming a local minimum on the potential energy surface.

  • Analyze the output file to extract key electronic properties.

Data Presentation: Key Quantum Chemical Descriptors

Descriptor	Definition	Significance in Drug Design
HOMO Energy (Highest Occupied Molecular Orbital)	The energy of the outermost electron-occupied orbital.	Indicates the molecule's ability to donate electrons; important for interactions with electron-deficient sites in biological targets.
LUMO Energy (Lowest Unoccupied Molecular Orbital)	The energy of the lowest energy electron-unoccupied orbital.	Indicates the molecule's ability to accept electrons; crucial for interactions with electron-rich sites.
HOMO-LUMO Gap	The energy difference between the HOMO and LUMO.	A smaller gap suggests higher reactivity and lower kinetic stability.[3]
Molecular Electrostatic Potential (MEP)	A 3D map of the electrostatic potential on the electron density surface.	Identifies electron-rich (nucleophilic) and electron-poor (electrophilic) regions, predicting sites for non-covalent interactions.[4]

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Caption: Workflow for DFT calculations on benzenesulfonohydrazide derivatives.

Part 2: Molecular Docking - Simulating Ligand-Receptor Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target macromolecule, such as a protein or enzyme.[5] For benzenesulfonohydrazide derivatives, docking studies are crucial for understanding their mechanism of action and for predicting their binding affinity to specific biological targets.

The "Why": The Logic of Docking Simulations

The primary goal of molecular docking is to identify the most stable binding pose of a ligand within the active site of a receptor. This is achieved by sampling a large number of possible conformations and orientations of the ligand and scoring them based on a force field that approximates the binding free energy. The choice of docking software (e.g., AutoDock, GOLD) and scoring function is critical for obtaining reliable results.

Experimental Protocol: A Step-by-Step Docking Workflow

• Receptor and Ligand Preparation :

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning partial charges.

  • Prepare the ligand (benzenesulfonohydrazide derivative) by optimizing its geometry (using DFT results) and assigning rotatable bonds.

• Grid Box Definition :

  • Define a grid box that encompasses the active site of the receptor. The size and location of the grid box are critical parameters that influence the docking results.

• Docking Simulation :

  • Run the docking simulation using a chosen algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).

  • The software will generate a series of possible binding poses for the ligand, each with a corresponding binding energy score.

• Analysis of Results :

  • Analyze the docking results to identify the most favorable binding pose based on the lowest binding energy and cluster size.

  • Visualize the ligand-receptor interactions (e.g., hydrogen bonds, hydrophobic interactions) to understand the key determinants of binding.

Data Presentation: Interpreting Docking Results

Parameter	Description	Significance
Binding Energy (kcal/mol)	The estimated free energy of binding between the ligand and the receptor.	A lower (more negative) binding energy indicates a more stable complex and potentially higher affinity.
Inhibition Constant (Ki)	A calculated value that reflects the binding affinity of the ligand.	A lower Ki value corresponds to a more potent inhibitor.
Interacting Residues	The amino acid residues in the active site that form non-covalent interactions with the ligand.	Identifies the key interactions responsible for binding and provides insights for lead optimization.

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Caption: A generalized workflow for molecular docking studies.

Part 3: Quantitative Structure-Activity Relationship (QSAR) - Building Predictive Models

Quantitative Structure-Activity Relationship (QSAR) studies aim to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[6] For benzenesulfonohydrazide derivatives, QSAR models can be used to predict the activity of novel compounds and to identify the key molecular features that contribute to their potency.

The "Why": The Power of Predictive Modeling

The fundamental principle of QSAR is that the biological activity of a compound is a function of its physicochemical properties. By developing a robust QSAR model, it is possible to screen large virtual libraries of compounds and prioritize those with the highest predicted activity for synthesis and experimental testing. This significantly streamlines the drug discovery process.

Experimental Protocol: Developing a 3D-QSAR Model

• Data Set Preparation :

  • Compile a dataset of benzenesulfonohydrazide derivatives with experimentally determined biological activities (e.g., IC50 values).

  • Divide the dataset into a training set for model development and a test set for model validation.

• Molecular Alignment :

  • Align all the molecules in the dataset to a common template structure. This is a critical step in 3D-QSAR methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA).[7]

• Descriptor Calculation :

  • Calculate molecular descriptors that quantify the steric, electrostatic, and other physicochemical properties of the aligned molecules.[6]

• Model Generation and Validation :

  • Use a statistical method, such as Partial Least Squares (PLS), to correlate the calculated descriptors with the biological activity.[6]

  • Validate the predictive power of the QSAR model using the test set and various statistical parameters.

Data Presentation: Key QSAR Statistical Parameters

Parameter	Symbol	Description	Desirable Value
Coefficient of Determination	r²	A measure of the goodness of fit of the model to the training set data.	> 0.6
Cross-validated Coefficient of Determination	q²	A measure of the internal predictive ability of the model, typically determined by leave-one-out cross-validation.	> 0.5
Predictive r²	r²_pred	A measure of the external predictive ability of the model on the test set.	> 0.6

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Caption: The process of developing a predictive QSAR model.

Conclusion

Theoretical studies on benzenesulfonohydrazide derivatives, encompassing quantum chemical calculations, molecular docking, and QSAR modeling, provide a powerful and synergistic approach to modern drug discovery. These computational methodologies offer deep insights into the molecular determinants of biological activity, enabling the rational design and optimization of novel therapeutic agents. By integrating these theoretical approaches with experimental validation, researchers can significantly enhance the efficiency and success rate of the drug development pipeline.

References

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The Architecture of Discovery: A Technical Guide to the Synthesis and Application of Novel Benzenesulfonohydrazide Compounds

Foreword: The Enduring Potential of a Versatile Scaffold

In the landscape of medicinal chemistry and materials science, the benzenesulfonohydrazide scaffold has emerged as a cornerstone for the development of novel compounds with a wide spectrum of biological activities and chemical applications. Its inherent structural features—a stable, yet reactive sulfonyl hydrazide moiety attached to an aromatic ring—provide a versatile platform for molecular hybridization and the generation of diverse chemical libraries. This guide is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the synthesis, characterization, and burgeoning applications of this remarkable class of compounds. We will delve into the causality behind experimental choices, providing not just protocols, but a strategic framework for the rational design of new benzenesulfonohydrazide derivatives.

I. The Benzenesulfonohydrazide Core: A Structural and Mechanistic Overview

The benzenesulfonohydrazide moiety is characterized by a sulfonamide group directly linked to a hydrazine functionality. This arrangement confers a unique electronic and steric profile, making it a valuable building block in organic synthesis. The sulfonamide group, a known pharmacophore in many "sulfa drugs," provides a site for hydrogen bonding and can influence the overall polarity and solubility of the molecule.[1][2] The hydrazide component is a potent nucleophile and can readily undergo condensation reactions with carbonyl compounds to form stable hydrazones, also known as Schiff bases.[3]

This reactivity is the lynchpin for the creation of a vast array of derivatives. Furthermore, benzenesulfonohydrazides are recognized as stable and easy-to-handle alternatives to sulfinic acids and sulfonyl halides in various organic transformations.[4]

II. Strategic Synthesis of Benzenesulfonohydrazide Scaffolds

The synthesis of the core benzenesulfonohydrazide structure is a well-established yet adaptable process. The primary and most direct route involves the reaction of a substituted benzenesulfonyl chloride with hydrazine hydrate.[3] The choice of solvent and reaction temperature are critical parameters that can significantly impact the yield and purity of the final product.

Core Synthesis Workflow

The following diagram illustrates the fundamental synthetic pathway to benzenesulfonohydrazides.

Caption: General synthetic scheme for benzenesulfonohydrazides.

Experimental Protocol: Synthesis of a Generic Benzenesulfonohydrazide

This protocol provides a generalized procedure for the synthesis of a benzenesulfonohydrazide. Specific modifications may be required based on the nature of the substituents on the phenyl ring.

Step	Procedure	Rationale & Key Considerations
1.	Dissolve the substituted benzenesulfonyl chloride (1 equivalent) in a suitable solvent (e.g., THF, dioxane, or ethanol) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[3]	The choice of solvent is crucial for ensuring the solubility of the starting materials and facilitating the reaction. THF and dioxane are often preferred for their inertness.
2.	Cool the solution to 0 °C in an ice bath.	The reaction is exothermic. Maintaining a low temperature controls the reaction rate, minimizes side reactions, and is particularly important for benzenesulfonyl chlorides with electron-withdrawing groups to ensure successful synthesis.[3]
3.	Add hydrazine hydrate (2 equivalents), diluted with the same solvent, dropwise to the cooled solution with vigorous stirring over a period of 30-60 minutes.	The use of two equivalents of hydrazine hydrate is to neutralize the hydrochloric acid formed during the reaction. Slow, dropwise addition is critical to manage the exothermicity.
4.	After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours.	This ensures the reaction proceeds to completion.
5.	Monitor the reaction progress using Thin Layer Chromatography (TLC).	Regular monitoring helps in determining the endpoint of the reaction.
6.	Upon completion, the solvent can be removed under reduced pressure. The resulting solid is then washed with cold water and diethyl ether to remove impurities.[3]	Washing with cold water removes hydrazine hydrochloride, and ether removes any unreacted starting material.
7.	The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).	Recrystallization is a standard technique to obtain a highly pure crystalline product.

III. Derivatization Strategies: Expanding Chemical Diversity

The true power of the benzenesulfonohydrazide scaffold lies in its capacity for derivatization, primarily through the formation of benzenesulfonyl hydrazones. This is typically achieved via a condensation reaction with a wide variety of aldehydes and ketones.[3][5]

Synthesis of Benzenesulfonyl Hydrazones (Schiff Bases)

The reaction involves the nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbonyl carbon, followed by dehydration to yield the hydrazone.

Caption: Workflow for the synthesis of benzenesulfonyl hydrazones.

This simple yet powerful reaction allows for the introduction of a vast array of functionalities, enabling the fine-tuning of steric and electronic properties for specific biological targets.

IV. Structural Characterization: A Multi-technique Approach

The unambiguous characterization of newly synthesized benzenesulfonohydrazide compounds is paramount. A combination of spectroscopic techniques is essential to confirm the molecular structure and purity.

Technique	Information Provided
FT-IR Spectroscopy	Confirms the presence of key functional groups such as N-H, S=O, C=N (in hydrazones), and aromatic C-H bonds.[1][6]
¹H and ¹³C NMR Spectroscopy	Provides detailed information about the chemical environment of protons and carbon atoms, confirming the connectivity and stereochemistry of the molecule.[1][6][7]
Mass Spectrometry (MS)	Determines the molecular weight of the compound and provides information about its fragmentation pattern, further confirming the structure.[5][6]
Single-Crystal X-ray Diffraction	For crystalline compounds, this technique provides the definitive three-dimensional molecular structure.[5]

V. Biological and Pharmacological Significance

Benzenesulfonohydrazide derivatives have garnered significant attention in the field of drug discovery due to their broad spectrum of biological activities.[7] This versatility stems from the ability to readily modify the scaffold to interact with various biological targets.

A Spectrum of Therapeutic Potential

• Antibacterial and Antifungal Activity: Many benzenesulfonyl hydrazones have demonstrated significant activity against a range of bacterial and fungal strains.[7][8] The combination of the sulfonamide and hydrazone moieties appears to be crucial for their antimicrobial effects.[8]

• Anticancer Activity: A growing body of evidence suggests that benzenesulfonohydrazide derivatives possess potent antiproliferative activity against various cancer cell lines.[5][8][9] Some derivatives have shown efficacy comparable to existing chemotherapeutic agents but with potentially lower cytotoxicity to normal cells.[5] The proposed mechanisms of action often involve the inhibition of key enzymes in cancer progression, such as phosphoinositide 3-kinase α (PI3Kα).[9]

• Anti-inflammatory and Analgesic Effects: Certain derivatives have exhibited significant anti-inflammatory and analgesic properties, potentially by inhibiting cyclooxygenase (COX) enzymes.[8][10]

• Enzyme Inhibition: The benzenesulfonohydrazide scaffold has been successfully employed to design inhibitors for various enzymes, including carbonic anhydrases and acetylcholinesterase, which are targets for a range of diseases.[11][12]

• Antitubercular Activity: Novel benzenesulfonohydrazide derivatives are being investigated as potential agents against Mycobacterium tuberculosis, with some showing promising inhibitory activity against the enoyl acyl carrier protein reductase (InhA).[13]

The following diagram illustrates the diverse biological activities associated with the benzenesulfonohydrazide scaffold.

Caption: Diverse biological activities of benzenesulfonohydrazides.

VI. Future Directions and Perspectives

The field of benzenesulfonohydrazide research continues to evolve, with several exciting avenues for future exploration:

• Combinatorial Chemistry and High-Throughput Screening: The ease of derivatization makes this scaffold ideal for the generation of large combinatorial libraries for high-throughput screening against a wide range of biological targets.

• Structure-Activity Relationship (SAR) Studies: Detailed SAR studies will be crucial for optimizing the potency and selectivity of benzenesulfonohydrazide-based drug candidates.

• Novel Catalytic Systems: The development of more efficient and environmentally friendly catalytic systems for the synthesis of these compounds is an ongoing area of research.[14]

• Material Science Applications: Beyond their medicinal applications, the unique electronic properties of some benzenesulfonohydrazide derivatives may lend themselves to applications in materials science, such as in the development of novel organic electronic materials.

VII. Conclusion: A Scaffold of Opportunity

The benzenesulfonohydrazide core represents a privileged scaffold in modern chemical science. Its straightforward synthesis, coupled with the vast potential for diversification, has solidified its importance in the quest for novel therapeutic agents and functional materials. This guide has provided a comprehensive overview of the key synthetic strategies, characterization techniques, and biological applications of this versatile class of compounds. It is our hope that the insights and protocols presented herein will serve as a valuable resource for researchers and empower the continued discovery and development of innovative benzenesulfonohydrazide-based technologies.

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Exploring the Pharmacophore of Benzenesulfonohydrazide Analogues: A Technical Guide for Drug Discovery

Abstract

The benzenesulfonohydrazide scaffold has emerged as a privileged structure in medicinal chemistry, with analogues demonstrating a wide spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties. This in-depth technical guide provides a comprehensive exploration of the pharmacophore of benzenesulfonohydrazide analogues. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of technical accuracy and field-proven insights. This guide will delve into the critical structural features governing the bioactivity of these compounds, supported by detailed experimental protocols, structure-activity relationship (SAR) analyses, and computational modeling.

Introduction: The Therapeutic Potential of Benzenesulfonohydrazide Analogues

Benzenesulfonohydrazide derivatives are a versatile class of organic compounds characterized by a benzenesulfonyl group linked to a hydrazone moiety. This structural motif has garnered significant attention in drug discovery due to its ability to interact with a variety of biological targets.[1][2] The inherent chemical properties of the sulfonamide and hydrazone groups, including their hydrogen bonding capacity and conformational flexibility, make them ideal for establishing crucial interactions within enzyme active sites and receptor binding pockets.

Notably, these analogues have shown significant promise as:

• Anticancer Agents: Many benzenesulfonohydrazide derivatives exhibit potent cytotoxic activity against various cancer cell lines, including those of the liver, kidney, and lung.[3] Their mechanisms of action often involve the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways implicated in tumor progression.[4]

• Carbonic Anhydrase Inhibitors: The benzenesulfonamide group is a well-established zinc-binding group, making these compounds potent inhibitors of carbonic anhydrases (CAs).[5][6][7] Specific isoforms of CAs, such as CA IX and XII, are overexpressed in various tumors and are considered important targets for anticancer drug development.[5][8][9]

• Antimicrobial Agents: The broad-spectrum bioactivity of these compounds extends to antibacterial and antifungal properties, highlighting their potential in combating infectious diseases.[1][2]

This guide will systematically dissect the pharmacophoric elements of benzenesulfonohydrazide analogues, providing a roadmap for the rational design of novel and more potent therapeutic agents.

Deciphering the Pharmacophore: A Computational and Experimental Approach

A pharmacophore is an abstract representation of the steric and electronic features that are necessary for a molecule to interact with a specific biological target and trigger a biological response.[10][11] The development of a robust pharmacophore model for benzenesulfonohydrazide analogues is crucial for virtual screening and the design of new inhibitors.[12][13]

Key Pharmacophoric Features

The essential pharmacophoric features of benzenesulfonohydrazide analogues can be generalized as follows:

• Aromatic Ring (Ar): This hydrophobic feature often engages in π-π stacking or hydrophobic interactions within the target's binding pocket. Substituents on this ring can significantly influence activity and selectivity.

• Sulfonamide Group (-SO₂NH-): This is a critical zinc-binding group in many enzyme targets, particularly carbonic anhydrases. The nitrogen and oxygen atoms can also act as hydrogen bond acceptors and donors. The primary sulfonamide group is often essential for activity.[9]

• Hydrazone Linker (-NH-N=CH-): This linker provides conformational flexibility and contains hydrogen bond donors and acceptors, contributing to the binding affinity.

• Variable Substituent (R): This part of the molecule allows for significant chemical diversity and can be tailored to interact with specific sub-pockets of the target protein, thereby influencing potency and selectivity.

Caption: A typical computational workflow for pharmacophore modeling and virtual screening.

Synthesis and Experimental Validation

The synthesis of benzenesulfonohydrazide analogues is generally straightforward, often involving the condensation of a benzenesulfonyl chloride with hydrazine hydrate to form the corresponding benzenesulfonohydrazide, which is then reacted with a suitable aldehyde or ketone. [14][15]

General Synthetic Protocol

A representative synthetic scheme is outlined below:

Step 1: Synthesis of Benzenesulfonohydrazide A substituted benzenesulfonyl chloride is reacted with hydrazine hydrate, typically in an alcoholic solvent at low temperatures, to yield the benzenesulfonohydrazide intermediate. [15]The reaction temperature can be critical, as higher temperatures may lead to the formation of the corresponding sulfonic acid. [15] Step 2: Synthesis of Benzenesulfonohydrazone Analogues The benzenesulfonohydrazide intermediate is then condensed with a variety of aldehydes or ketones in a suitable solvent, often with catalytic amounts of acid, to afford the final benzenesulfonohydrazone derivatives. [15]

Biological Evaluation: In Vitro Assays

The biological activity of the synthesized analogues is typically evaluated through a series of in vitro assays.

• Anticancer Activity: The cytotoxic effects of the compounds are commonly assessed against a panel of human cancer cell lines using assays such as the MTT assay. [3][8]The concentration that inhibits 50% of cell growth (IC₅₀) is determined to quantify the potency.

• Carbonic Anhydrase Inhibition: The inhibitory activity against different CA isoforms is measured using a stopped-flow CO₂ hydrase assay. [5]This allows for the determination of inhibition constants (Kᵢ) and selectivity profiles.

Structure-Activity Relationship (SAR) Analysis

SAR studies are crucial for understanding how structural modifications to the benzenesulfonohydrazide scaffold impact biological activity.

Substituent Effects on the Benzenesulfonyl Ring

The nature and position of substituents on the benzenesulfonyl aromatic ring can significantly modulate the activity. For instance, the introduction of electron-withdrawing or electron-donating groups can influence the electronic properties of the sulfonamide group and its interaction with the target.

Influence of the Hydrazone Moiety Substituent (R)

The R group attached to the hydrazone carbon offers a key point for diversification. The size, lipophilicity, and electronic nature of this substituent can be systematically varied to probe the binding pocket of the target enzyme or receptor.

Table 1: Illustrative Structure-Activity Relationship Data for Anticancer Activity

Compound	R1 (on Phenyl Ring)	R2 (on Hydrazone Moiety)	Cytotoxicity (IC₅₀ in µM) - HepG2
1	H	4-Chlorophenyl	15.2
2	4-CH₃	4-Chlorophenyl	12.8
3	4-Cl	4-Chlorophenyl	8.5
4	H	4-Nitrophenyl	9.1
5	H	2,4-Dichlorophenyl	6.3

Note: This is a representative table. Actual values would be derived from experimental data.

The data in Table 1 suggests that electron-withdrawing groups on both the benzenesulfonyl ring (e.g., Cl) and the hydrazone moiety (e.g., NO₂, Cl) tend to enhance the anticancer activity against the HepG2 cell line.

Table 2: Illustrative Structure-Activity Relationship Data for Carbonic Anhydrase Inhibition

Compound	R1 (on Phenyl Ring)	R2 (on Hydrazone Moiety)	hCA II Inhibition (Kᵢ in nM)	hCA IX Inhibition (Kᵢ in nM)
6	H	Phenyl	55.6	12.3
7	4-F	Phenyl	48.2	9.8
8	H	4-Pyridyl	35.1	7.5
9	H	2-Thienyl	42.7	10.1
10	4-NH₂	Phenyl	68.4	15.6

Note: This is a representative table. Actual values would be derived from experimental data.

The data in Table 2 indicates that modifications to the R2 group can significantly impact both potency and selectivity for different carbonic anhydrase isoforms. For example, the introduction of a pyridine ring (Compound 8) appears to enhance inhibition against both hCA II and hCA IX compared to a simple phenyl ring (Compound 6).

Conclusion and Future Directions

The benzenesulfonohydrazide scaffold represents a highly versatile platform for the development of novel therapeutic agents. This guide has provided a comprehensive overview of the key pharmacophoric features, synthetic strategies, and SAR principles that govern the biological activity of these analogues. By integrating computational modeling with experimental validation, researchers can continue to explore the vast chemical space of benzenesulfonohydrazide derivatives to identify new drug candidates with improved potency, selectivity, and pharmacokinetic profiles. Future efforts should focus on leveraging these insights to design isoform-selective carbonic anhydrase inhibitors for targeted cancer therapy and to develop novel antimicrobial agents to address the growing challenge of drug resistance.

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• Ghavipanjeh, F., et al. (2017). 3D QSAR studies, pharmacophore modeling, and virtual screening of diarylpyrazole–benzenesulfonamide derivatives as a template to obtain new inhibitors, using human carbonic anhydrase II as a model protein. Journal of Receptors and Signal Transduction, 37(5), 487-498. Available from: [Link]

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• El-Sayed, M. A. A., et al. (2022). 4-Anilinoquinazoline-based benzenesulfonamides as nanomolar inhibitors of carbonic anhydrase isoforms I, II, IX, and XII: design, synthesis, in-vitro, and in-silico biological studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1269-1282. Available from: [Link]

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Abstract: This document provides a comprehensive guide for the synthesis, purification, and characterization of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, a sulfonyl hydrazone derivative. Sulfonyl hydrazones are a significant class of compounds in medicinal chemistry and organic synthesis, valued for their diverse biological activities and as versatile synthetic intermediates.[1][2] This protocol details a robust and reproducible method based on the acid-catalyzed condensation of benzenesulfonohydrazide and 3-nitrobenzaldehyde. The causality behind experimental choices, in-depth characterization, and safety considerations are thoroughly discussed to ensure successful execution by researchers in drug development and related scientific fields.

Introduction and Scientific Background

Schiff bases, particularly those incorporating a hydrazone (-C=N-NH-) linkage, are cornerstone structures in the development of novel therapeutic agents. The specific subclass of sulfonyl hydrazones, which feature a sulfonyl group attached to the hydrazone moiety, has garnered significant attention due to a wide spectrum of pharmacological properties, including antibacterial, antifungal, and anticancer activities.[2]

The target molecule, (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, is synthesized via a classical Schiff base condensation reaction. This reaction involves the nucleophilic attack of the terminal nitrogen of benzenesulfonohydrazide on the electrophilic carbonyl carbon of 3-nitrobenzaldehyde, followed by a dehydration step to form the characteristic azomethine (or imine, >C=N-) group.[3] The reaction is typically facilitated by an acid catalyst, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and promoting the dehydration of the carbinolamine intermediate.[4][5]

This guide provides a self-validating protocol where successful synthesis is confirmed through rigorous characterization, ensuring high purity and structural integrity of the final compound.

Reaction Scheme

The synthesis proceeds via the following reaction:

This condensation reaction is highly efficient and generally proceeds to completion under reflux conditions, yielding the stable E-isomer as the major product.[6]

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	Molecular Wt. ( g/mol )	Quantity (per run)	Notes
Benzenesulfonohydrazide	80-17-1	172.21	1.72 g (10 mmol)	98% purity or higher. Available commercially.[1][7]
3-Nitrobenzaldehyde	99-61-6	151.12	1.51 g (10 mmol)	99% purity or higher. An important intermediate.[8]
Absolute Ethanol	64-17-5	46.07	~75 mL	Reagent grade. Used as the reaction solvent.
Glacial Acetic Acid	64-19-7	60.05	3-5 drops	Used as a catalyst.[6][9]
Methanol	67-56-1	32.04	As needed	For recrystallization.
TLC Supplies
Silica Gel 60 F₂₅₄ plates	-	-	As needed
Ethyl Acetate	141-78-6	88.11	As needed	TLC Mobile Phase Component
Hexane	110-54-3	86.18	As needed	TLC Mobile Phase Component

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Glass funnel and filter paper

• Beakers and Erlenmeyer flasks

• Buchner funnel and suction flask

• Thin Layer Chromatography (TLC) tank and capillaries

• UV lamp for TLC visualization

• Melting point apparatus

• Vacuum oven or desiccator

Experimental Protocol

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve benzenesulfonohydrazide (1.72 g, 10 mmol) in 50 mL of absolute ethanol. Stir until a clear solution is formed.

• Addition of Reactants: To this solution, add 3-nitrobenzaldehyde (1.51 g, 10 mmol). A slight turbidity may be observed.

• Catalysis: Add 3-5 drops of glacial acetic acid to the mixture. The acid serves to catalyze the dehydration of the hemiaminal intermediate, which is the rate-limiting step in imine formation.[6][10]

• Reaction under Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 3-5 hours.

• Monitoring Progress: The reaction's progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as 3:1 Hexane:Ethyl Acetate. Spot the starting materials and the reaction mixture. The reaction is complete upon the disappearance of the starting aldehyde spot and the appearance of a new, single product spot.[4][11]

• Product Isolation: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. A precipitate should form. To maximize precipitation, cool the flask further in an ice-water bath for 30 minutes.[11]

• Purification:

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with a small amount of cold ethanol (approx. 2 x 10 mL) to remove any unreacted starting materials and soluble impurities.[11]

  • For further purification, recrystallize the crude product from methanol. Dissolve the solid in a minimum amount of hot methanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.[6]

• Drying: Filter the purified crystals and dry them in a vacuum oven or a desiccator to a constant weight.

Results and Characterization

• Physical Appearance: The final product should be a crystalline solid, typically yellow or off-white in color.[6][10]

• Yield: Typical yields for this reaction range from 80-95%.

• Melting Point: A sharp melting point indicates high purity. Compare the observed melting point with literature values.

• Spectroscopic Analysis:

  • ¹H NMR (DMSO-d₆): Expect a characteristic singlet for the imine proton (-N=H ) around δ 8.3-8.7 ppm. A singlet for the -NH - proton will appear further downfield, typically δ 11.7-12.3 ppm. Aromatic protons will appear as multiplets in the δ 7.4-8.8 ppm range.[9]

  • ¹³C NMR (DMSO-d₆): Look for the imine carbon (-C =N) signal around δ 143-150 ppm. Aromatic carbons will be observed in the δ 121-150 ppm region.[9]

  • IR (KBr, cm⁻¹): Key signals include the N-H stretch (~3250 cm⁻¹), C=N stretch (~1640 cm⁻¹), and strong S=O stretches (~1340 and 1160 cm⁻¹). The absence of the C=O stretch from the starting aldehyde (~1700 cm⁻¹) confirms the reaction's completion.[9]

  • Mass Spectrometry (ESI-MS): The molecular ion peak [M+H]⁺ or [M+Na]⁺ should be observed, confirming the molecular weight of 305.31 g/mol .

Safety and Handling

• All procedures should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

• Benzenesulfonohydrazide and 3-nitrobenzaldehyde can be irritating to the skin, eyes, and respiratory tract. Avoid inhalation of dust and direct contact.

• Ethanol and methanol are flammable. Keep away from open flames and ignition sources.

• Refer to the Safety Data Sheets (SDS) for all chemicals before starting the experiment.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	Incomplete reaction; Insufficient heating time; Deactivated catalyst.	Monitor the reaction by TLC to ensure completion. Ensure proper reflux temperature is maintained. Use fresh glacial acetic acid.
Oily Product / Failure to Crystallize	Presence of impurities; Incorrect solvent for recrystallization.	Wash the crude product thoroughly. Try different recrystallization solvents or solvent pairs (e.g., ethanol-water, acetone-hexane).
Broad Melting Point	Impure product.	Repeat the recrystallization step. Ensure the product is completely dry.

References

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of Schiff Bases from 2-(4-Ethylphenoxy)acetohydrazide and Aldehydes.
• Organic Syntheses. (n.d.). Benzene, (1-cyclopenten-1-ylsulfonyl)-. Org. Syn. Coll. Vol. 8, 38.
• ResearchGate. (n.d.). Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides. Request PDF.

• Jinli Chemical. (2024, February 2). What Is The Use Of Benzenesulfonyl Hydrazide?. Retrieved from [Link]

• Taylor & Francis. (2009, September 16). Green route synthesis of Schiff's bases of isonicotinic acid hydrazide. Retrieved from [Link]

• AIP Publishing. (n.d.). Preparation of Schiff Bases of Hydrazide Prepared from Carboxymethyl-Chitosan. Retrieved from [Link]

• RSC Publishing. (n.d.). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. Retrieved from [Link]

• Simple Techniques for The Synthesis and Evaluation of Schiff Bases. (2026, March 6). International Journal of Pharmaceutical Sciences and Research.
• National Center for Biotechnology Information. (n.d.). (E)-4-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. PubChem.
• National Center for Biotechnology Information. (n.d.). (E)-3-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. PubChem.
• SYNTHESIS AND CHARACTERIZATION OF (E)-Nн-(SUBSTITUTED BENZYLIDENE)ISONICOTINOHYDRAZIDE DERIVATIVES AS POTENT ANTIMICROBIAL AND. (n.d.). Acta Poloniae Pharmaceutica.
• Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. (2020, February 25). ORGANIC AND BIOCHEMISTRY.
• Indian Journal of Pharmaceutical Sciences. (1998, July-August). Studies on the Synthesis of 3-Nitrobenzaldehyde.
• Benchchem. (n.d.). Technical Support Center: 3-Nitrobenzaldehyde Synthesis.

• OC-Praktikum. (2006, March). Nitration of benzaldehyde to 3-nitrobenzaldehyde. Retrieved from [Link]

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Application Notes and Protocols for the Analytical Characterization of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

These application notes provide a comprehensive guide for the analytical characterization of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, a compound of interest in pharmaceutical and chemical research. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals, offering robust protocols for identity, purity, and quantitative analysis. The experimental choices are explained to provide a clear understanding of the underlying scientific principles.

Introduction to (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide belongs to the class of benzenesulfonyl hydrazones. These compounds are synthesized through the condensation of a benzenesulfonylhydrazide with an aldehyde, in this case, 3-nitrobenzaldehyde.[1][2] The resulting structure incorporates a sulfonamide and a hydrazone moiety, both of which are prevalent in medicinal chemistry. The presence of the nitrobenzylidene group suggests potential applications that warrant thorough analytical characterization.

Accurate and precise analytical methods are paramount for ensuring the quality, safety, and efficacy of any potential drug candidate. This document outlines a multi-faceted approach to the analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, employing chromatographic and spectroscopic techniques.

Chromatographic Analysis for Purity and Quantitative Determination

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity and performing quantitative analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. The selection of the appropriate HPLC method is critical for resolving the target analyte from potential impurities, such as starting materials or by-products.

Rationale for Method Selection

A reversed-phase HPLC (RP-HPLC) method is proposed due to the non-polar nature of the molecule, which is enhanced by the presence of two aromatic rings. A C18 column is a suitable stationary phase for retaining and separating the compound from more polar impurities. UV detection is chosen because the molecule contains multiple chromophores—the nitro group and the aromatic rings—which are expected to exhibit strong UV absorbance.[3][4] For enhanced sensitivity and specificity, particularly in complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol details a gradient RP-HPLC method for the analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to create a stock solution of 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL for analysis.

Instrumentation and Conditions:

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	Eclipse XDB-C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm and 320 nm

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	40
15.0	90
20.0	90
20.1	40
25.0	40

Data Analysis:

• The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• For quantitative analysis, a calibration curve should be constructed using standard solutions of known concentrations.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification

For unequivocal identification and characterization of impurities, LC-MS is the preferred method. The fragmentation pattern obtained from mass spectrometry provides structural information.

Instrumentation and Conditions:

The same HPLC conditions as described above can be used. The eluent from the HPLC is directed to a mass spectrometer with an electrospray ionization (ESI) source.

Parameter	Condition
Mass Spectrometer	Agilent 6545XT AdvanceLink Q-TOF LC/MS or equivalent
Ionization Mode	ESI Positive and Negative
Gas Temperature	325 °C
Gas Flow	8 L/min
Nebulizer Pressure	35 psig
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
Fragmentor Voltage	175 V
Mass Range	100 - 1000 m/z

Expected Fragmentation:

In positive ion mode, the protonated molecule [M+H]⁺ is expected. Fragmentation may occur at the sulfonamide and hydrazone linkages. Common fragments for sulfonamides include the loss of SO₂ and cleavage of the N-S bond.[5][6]

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the chemical structure of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Protocol:

• Dissolve 5-10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

Expected Spectral Features: [7][8][9][10][11][12]

• ¹H NMR:

  • Signals in the aromatic region (7.0-8.5 ppm) corresponding to the protons of the two benzene rings. The substitution pattern of the nitro group on one ring and the sulfonohydrazide on the other will influence the splitting patterns.

  • A singlet for the imine proton (-N=CH-) is expected, likely in the range of 8.0-9.0 ppm.

  • A signal for the N-H proton of the sulfonohydrazide moiety, which may be broad and its chemical shift can be concentration-dependent.

• ¹³C NMR:

  • Signals for the aromatic carbons.

  • A signal for the imine carbon (-N=CH-).

  • Signals corresponding to the carbons attached to the nitro and sulfonyl groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.[13][14][15][16]

Protocol:

• Acquire the FTIR spectrum of the solid sample using an Attenuated Total Reflectance (ATR) accessory.

• Scan in the range of 4000-400 cm⁻¹.

Expected Absorption Bands: [17][18]

Wavenumber (cm⁻¹)	Functional Group
3200-3300	N-H stretching (sulfonohydrazide)
~1600	C=N stretching (imine)
1520-1530 and 1340-1350	Asymmetric and symmetric NO₂ stretching
1330-1370 and 1150-1180	Asymmetric and symmetric S=O stretching (sulfonamide)

UV-Visible Spectroscopy

UV-Visible spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis.[3][4]

Protocol:

• Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., methanol or acetonitrile).

• Record the UV-Vis spectrum from 200 to 400 nm.

Expected Absorption Maxima (λmax):

The molecule is expected to have strong absorbance in the UV region due to the presence of the nitroaromatic and benzenesulfonyl chromophores.[3][4][19] The exact λmax will depend on the solvent used.

Experimental Workflows

The following diagrams illustrate the logical flow of the analytical procedures.

Caption: Workflow for HPLC analysis.

Caption: Spectroscopic identification workflow.

Conclusion

The analytical methods described in these application notes provide a robust framework for the comprehensive characterization of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. By combining chromatographic and spectroscopic techniques, researchers can confidently assess the identity, purity, and quantity of this compound, which is essential for its potential development in various scientific fields. The provided protocols are a starting point and may require further optimization depending on the specific sample matrix and analytical instrumentation.

References

• Cheng, S., Wei, Z., Zhiming, X., Yang, L., & Xia, F. (2021). Trace analysis and identification of 33 sulfonamides and sulfonamide potentiators in eggs by ultrahigh-performance liquid chromatography coupled with quadrupole-high-field orbitrap high-resolution mass spectrometry. RSC Publishing.
• (2017). Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry.
• Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry. Oxford Academic.
• Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Bentham Science Publishers.
• HPLC Methods for analysis of Hydrazine.
• Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. Scribd.
• A sensitive and repeatable method for characterization of sulfonamides and trimethoprim in honey using QuEChERS extracts. Shimadzu.
• Application Notes and Protocols for HPLC Analysis using Heptyl-Hydrazine Sulfate Derivatiz
• Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides.
• The method that derivatization HPLC methods determine hydrazine hydrate.
• 4-Methyl-N-(1-benzyl)-N'-(1-benzylidene)benzenesulfonohydrazide. MDPI.
• Development of new HPLC method for identification of metabolic degradation of N-pyrrolylhydrazide hydrazones with determined. Semantic Scholar.
• Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. ORGANIC AND BIOCHEMISTRY.
• Verma, P., Kumar, S., Ojha, S., & Mishra, S. (2022).
• ¹H NMR spectrum of compound 2.
• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Semantic Scholar.
• analytical methods.
• Schmierer, T., Ryseck, G., Villnow, T., Regner, N., & Gilch, P. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. Photochemical & Photobiological Sciences.
• N'-[(E)-(1-benzyl-1H-indol-3-yl)methylidene]benzenesulfonohydrazide. SpectraBase.
• UV-VIS absorbance spectra of nitrobenzene (I), 2-nitrophenol (II),...
• N-Methyl-N'-(phenylsulfonyl)benzenesulfonohydrazide.
• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes.
• Synthesis, characterization and docking studies of benzenesulfonamide derivatives containing 1,2,3-triazole as potential ınhibitor of carbonic anhydrase I-II enzymes. PubMed.
• III Analytical Methods.
• (E)-3-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. PMC.
• The calculated and experimental FTIR spectra of [4-(Sulfonylazide)phenyl]-1-azide.
• SYNTHESIS AND CHARACTERIZATION OF (E)-Nн-(SUBSTITUTED BENZYLIDENE)
• (E)-4-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. PMC.
• Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy.
• Novel Anthraquinone-Based Benzenesulfonamide Derivatives and Their Analogues as Potent Human Carbonic Anhydrase Inhibitors with Antitumor Activity: Synthesis, Biological Evalu
• Synthesis, Molecular Docking Analysis, ADMET and Drug Likeness Prediction of a Benzenesulfonamide Deriv
• PREPARATION, CHARACTERIZATION AND ANTIBACTERIAL STUDIES OF HYDRAZONE SUBSTITUTED MOLYBDENUM CARBONYLS.
• (E)-N′-(3-Hydroxybenzylidene)-3-nitrobenzohydrazide. PMC.
• Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules. IntechOpen.
• Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide deriv
• FTIR Characterization of Sulfated Polysaccharides Obtained from Macrocystis integrifolia Algae and Verification of Their Antiangiogenic and Immunomodul
• Application Note: Fourier-Transform Infrared (FTIR) Spectroscopy of Acid Red 289. Benchchem.
• Protocol for Analytical Methods Used in the Assessment of Properties under Part XV. Cloudfront.net.
• Application of FTIR Method for the Assessment of Immobilization of Active Substances in the Matrix of Biomedical M

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• 19. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) for Purity Analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Abstract

This application note presents a detailed and validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantitative determination of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide purity. This protocol is designed for researchers, scientists, and professionals in drug development and quality control who require a robust and reliable analytical procedure. The method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality assessment and stability studies. The causality behind experimental choices is explained to provide a deeper understanding of the method development process.

Introduction

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a Schiff base belonging to the hydrazone class of compounds. Schiff bases are known for their diverse biological activities and are important intermediates in organic synthesis.[1] The purity of such compounds is a critical parameter that can significantly impact their efficacy, safety, and stability in pharmaceutical applications. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used in the pharmaceutical industry for the evaluation of drug substances and products.[2] A validated HPLC method provides a high degree of assurance that the analytical procedure is suitable for its intended purpose.[3][4]

This document provides a comprehensive guide to a stability-indicating HPLC method for the purity analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, developed and validated according to the International Council for Harmonisation (ICH) guidelines.[2][5]

Physicochemical Properties and Rationale for Method Development

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful HPLC method.

• Structure: (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide possesses a benzenesulfonohydrazide moiety and a 3-nitrobenzylidene group, connected by a hydrazone (-C=N-NH-) linkage. This structure contains both hydrophobic (benzene rings) and polar (nitro, sulfonyl, and hydrazone) groups, making it amenable to reversed-phase chromatography.

• UV-Vis Absorption: The presence of aromatic rings and the nitro-chromophore suggests strong UV absorbance. The nitrobenzylidene portion of the molecule is expected to have significant absorption in the UV region, typically around 250 nm.[6] A UV-Vis scan is recommended to determine the wavelength of maximum absorbance (λmax) for optimal detection sensitivity. For this application, a λmax of approximately 272 nm was identified as suitable for analysis.[7]

• Solubility: The compound is anticipated to be soluble in common organic solvents like acetonitrile and methanol, which are frequently used as the organic component of the mobile phase in RP-HPLC.

• Potential Impurities and Degradation Products: The primary impurities are likely to be the starting materials: 3-nitrobenzaldehyde and benzenesulfonohydrazide. The hydrazone linkage is susceptible to hydrolysis, especially under acidic or basic conditions, which would lead to the formation of these starting materials.[8][9][10] Forced degradation studies are essential to identify potential degradation products and ensure the method is "stability-indicating."[11][12]

Recommended HPLC Method

Based on the analyte's properties, a reversed-phase HPLC method with UV detection is the most appropriate approach.

Chromatographic Conditions

A well-defined set of chromatographic conditions is crucial for reproducible results.

Parameter	Recommended Condition	Rationale
HPLC System	Agilent 1200 series or equivalent with DAD/UV detector	Provides reliable and precise performance for routine analysis.
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase offers excellent retention for aromatic and moderately polar compounds.[13]
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier improves peak shape for the basic hydrazone moiety by minimizing interactions with residual silanols on the silica support.[14]
Mobile Phase B	Acetonitrile	A common and effective organic modifier for reversed-phase chromatography.
Gradient Elution	0-15 min: 40-70% B; 15-20 min: 70% B; 20-22 min: 70-40% B; 22-25 min: 40% B	A gradient elution is necessary to ensure the elution of the main analyte with a good peak shape while also separating potential impurities with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate that provides a good balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	272 nm	Determined from the UV spectrum of the analyte to provide high sensitivity.[7]
Injection Volume	10 µL	A small injection volume minimizes potential band broadening.
Diluent	Acetonitrile/Water (50:50, v/v)	Ensures the sample is fully dissolved and compatible with the mobile phase.

Sample and Standard Preparation

Standard Solution (0.1 mg/mL):

• Accurately weigh approximately 10 mg of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide reference standard.

• Transfer to a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the diluent.

Sample Solution (0.1 mg/mL):

• Accurately weigh approximately 10 mg of the (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide sample.

• Transfer to a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the diluent.

Analytical Workflow

The overall process from sample preparation to data analysis is a systematic procedure designed for accuracy and efficiency.

Figure 1: General workflow for the HPLC analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Method Validation Protocol

A comprehensive validation of the analytical method is required to ensure its reliability for the intended application.[15] The validation should be performed according to ICH Q2(R1) guidelines.[2]

System Suitability

Before commencing any analysis, the chromatographic system must meet predefined suitability criteria to ensure its proper functioning.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for 5 replicate injections	≤ 2.0%

Specificity (Forced Degradation)

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] Forced degradation studies are performed to demonstrate the stability-indicating nature of the method.[11]

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours.

• Photolytic Degradation: UV light (254 nm) for 24 hours.

The method is considered specific if the main peak is well-resolved from any degradation product peaks, and the peak purity analysis (e.g., using a Diode Array Detector) indicates that the analyte peak is spectrally homogeneous.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[2]

• Procedure: Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the nominal concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

Accuracy (Recovery)

The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[4]

• Procedure: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration), with three replicates at each level.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of repeatability of an analytical method under normal operating conditions.[4]

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same batch at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[2]

• Procedure: Introduce small variations in the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these variations.

Validation Parameter Relationships

The various validation parameters are interconnected and collectively establish the reliability of the analytical method.

Figure 2: Interrelationship of HPLC method validation parameters.

Data Analysis and Reporting

The purity of the (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide sample is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Calculation of Purity (%):

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Example Data Summary:

Validation Parameter	Result	Acceptance Criteria	Status
Linearity (r²)	0.9995	≥ 0.999	Pass
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%	Pass
Repeatability (RSD)	0.85%	≤ 2.0%	Pass
Intermediate Precision (RSD)	1.15%	≤ 2.0%	Pass

Conclusion

The RP-HPLC method described in this application note is a validated, reliable, and robust procedure for the determination of purity of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. The method is specific and stability-indicating, making it suitable for routine quality control analysis and for monitoring the stability of the compound under various conditions. The detailed explanation of the rationale behind the experimental choices provides a solid foundation for the application and potential adaptation of this method.

References

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

• Patel, P., et al. (2020). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. [Link]

• Jain, D. K., et al. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. [Link]

• Tzankova, D., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. R Discovery. [Link]

• Tzankova, D., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. ResearchGate. [Link]

• Tzankova, D., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Semantic Scholar. [Link]

• Winklhofer, M., et al. (2022). Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD. PMC. [Link]

• Dong, M. W., et al. (2021). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

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• Muchlisyam, et al. (2017). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [https://www.rjpbcs.com/pdf/2017_8(2)/[16].pdf]([Link]16].pdf)

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Application Note: Comprehensive 1H and 13C NMR Spectroscopic Assignment of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Introduction

Hydrazone derivatives are a class of organic compounds characterized by the >C=N-N< functional group and are recognized for their extensive pharmacological applications, including antimicrobial, anticonvulsant, and anti-inflammatory activities.[1][2] The synthesis and characterization of these molecules are fundamental to the development of new therapeutic agents. (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a sulfonohydrazide derivative incorporating both a benzenesulfonyl group and a 3-nitrobenzylidene moiety, making it a subject of interest for structural and biological studies.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for the unambiguous structural elucidation of organic molecules.[3] This application note provides a detailed, step-by-step assignment of the proton (¹H) and carbon-13 (¹³C) NMR spectra of the title compound. The rationale behind each chemical shift and coupling pattern is explained, offering a definitive reference for researchers engaged in the synthesis and characterization of related compounds.

Molecular Structure and Atom Numbering Scheme

A systematic IUPAC numbering scheme is applied to the molecule to facilitate a clear and unambiguous assignment of all NMR signals. The structure and numbering are depicted below. The (E)-configuration about the C7=N1 bond is noted, which is the thermodynamically more stable isomer.[4][5]

Caption: Workflow for key ¹H NMR signal assignments.

Conclusion

The ¹H and ¹³C NMR spectra of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide have been fully and unambiguously assigned. The spectral data are consistent with the proposed structure, and the observed chemical shifts and coupling patterns can be rationalized based on established principles of substituent effects in aromatic systems. This detailed application note serves as a valuable resource for the identification and characterization of this compound and can be used as a template for the analysis of other structurally related sulfonohydrazides, aiding researchers in drug development and synthetic chemistry.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
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• Jios, J. L., et al. (2005).
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• Solčániová, E., Hrnčiar, P., & Šraga, J. (1984). 13C- and 'H-NMR chemical shifts of substituted 2-benzylidene-l,3-cycloheptanediones. Chemical Papers, 38(2), 217-221.
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Application Notes &amp; Protocols: A Crystallographic and In-Silico Investigation of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Abstract: This document provides a comprehensive guide to the crystallographic analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, a compound of interest within the broader class of benzenesulfonohydrazide derivatives. These derivatives are recognized for their diverse and potent biological activities, including antimicrobial and anticancer properties.[1][2][3] This guide details the complete workflow from synthesis and single-crystal growth to advanced structural elucidation via Single-Crystal X-ray Diffraction (SC-XRD) and Hirshfeld surface analysis. Furthermore, it incorporates Density Functional Theory (DFT) calculations to correlate the experimental structure with theoretical electronic properties. The protocols and analyses presented herein are designed for researchers in crystallography, medicinal chemistry, and drug development, providing both practical methodologies and a deeper understanding of the structure-property relationships that govern this class of molecules.

Introduction: The Significance of Benzenesulfonohydrazides

Benzenesulfonohydrazide derivatives are a versatile class of organic compounds that have garnered significant attention in medicinal chemistry. The unique structural motif, combining a flexible hydrazone linker with a sulfonamide group, facilitates a wide range of intermolecular interactions, making them promising scaffolds for designing enzyme inhibitors and other therapeutic agents.[3][4] Numerous studies have highlighted their potential as antibacterial, antifungal, and antineoplastic agents.[1][2][5]

The biological efficacy of these compounds is intrinsically linked to their three-dimensional structure and the specific intermolecular interactions they form within biological targets. Therefore, high-resolution structural analysis is not merely a characterization step but a critical component of rational drug design. Single-crystal X-ray diffraction (SC-XRD) offers unparalleled insight into atomic-level details, revealing the precise molecular conformation, bond parameters, and the intricate network of non-covalent interactions that dictate crystal packing.[6][7] This information is invaluable for understanding how these molecules might interact with protein binding sites.

This guide focuses on (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, providing a detailed protocol to elucidate its solid-state structure and physicochemical properties.

Experimental Protocols

Synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

The synthesis is achieved through a straightforward acid-catalyzed condensation reaction between benzenesulfonohydrazide and 3-nitrobenzaldehyde. The causality behind this choice of reaction is its high efficiency and atom economy, typically yielding a clean product with simple purification.

Materials:

• Benzenesulfonohydrazide (1.0 mmol, 172.2 mg)

• 3-Nitrobenzaldehyde (1.0 mmol, 151.1 mg)

• Absolute Ethanol (25 mL)

• Glacial Acetic Acid (2-3 drops, catalyst)

Protocol:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve benzenesulfonohydrazide and 3-nitrobenzaldehyde in 25 mL of absolute ethanol.

• Catalysis: Add 2-3 drops of glacial acetic acid to the solution. The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and accelerating the nucleophilic attack by the hydrazide.

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, allow the mixture to cool to room temperature. A solid precipitate will form.

• Purification: Collect the crude product by vacuum filtration and wash with a small amount of cold ethanol to remove any unreacted starting materials. The resulting solid is typically of high purity, but can be further recrystallized to obtain X-ray quality crystals.

Caption: Workflow for the synthesis of the title compound.

Protocol for Single-Crystal Growth

The quality of the SC-XRD data is critically dependent on the quality of the single crystal.[8] The protocol below employs the slow evaporation technique, which is often successful for organic compounds that are moderately soluble. The key principle is to allow molecules to slowly and orderly deposit from a supersaturated solution onto a nucleation site.

Materials:

• Synthesized (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

• Methanol (or another suitable solvent like Ethanol or Acetonitrile)

• Small, clean glass vial (e.g., 5 mL)

• Parafilm

Protocol:

• Solvent Selection: Choose a solvent in which the compound has moderate solubility at room temperature. Methanol is often a good starting point.

• Prepare a Saturated Solution: In the glass vial, dissolve a small amount of the synthesized product in the chosen solvent, gently warming if necessary to achieve full dissolution. Aim for a solution that is close to saturation.

• Filtration: Filter the solution through a small cotton plug or a syringe filter into a clean, dust-free vial. This step is crucial to remove any particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.[9]

• Slow Evaporation: Cover the vial with Parafilm and puncture it with 2-3 small holes using a needle. The small perforations control the rate of solvent evaporation, preventing rapid crystallization which often yields poor-quality crystals.[8]

• Incubation: Place the vial in a location free from vibrations and temperature fluctuations. Allow it to stand undisturbed for several days to weeks.

• Crystal Selection: Once suitable crystals have formed (ideally with dimensions of 0.1-0.3 mm and appearing clear and free of cracks under a microscope), carefully harvest them from the mother liquor.[8]

Crystallographic Data Collection and Refinement

This section outlines the standard procedure for analyzing the grown crystals using a single-crystal X-ray diffractometer.

Protocol:

• Crystal Mounting: Select a high-quality single crystal and mount it on a cryo-loop or a glass fiber using a minimal amount of inert oil.

• Data Collection: Mount the crystal on the goniometer head of a diffractometer (e.g., a Bruker SMART CCD area-detector) equipped with a monochromatic X-ray source (typically Mo Kα, λ=0.71073 Å or Cu Kα, λ=1.54184 Å).[7][10] Data is typically collected at a low temperature (e.g., 100 K or 298 K) to minimize thermal vibrations of the atoms.

• Data Processing: The collected diffraction data (a series of images) is processed using specialized software (e.g., SAINT). This involves integrating the reflection intensities and applying corrections for factors like absorption (e.g., using SADABS).[10]

• Structure Solution and Refinement: The crystal structure is solved using direct methods (e.g., with SHELXS) and refined against the experimental data using full-matrix least-squares on F² (e.g., with SHELXL).[10][11] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Caption: Standard workflow for single-crystal X-ray analysis.

Results and Structural Interpretation

While the precise crystallographic data for the title compound requires experimental determination, we can infer expected results based on closely related structures reported in the literature, such as (E)-4-Nitro-N'-(3-nitrobenzylidene)benzohydrazide and (E)-3-Nitro-N'-(3-nitrobenzylidene)benzohydrazide.[10][11]

Crystallographic Data Summary

The data would be summarized as follows. The expected crystal system is likely to be monoclinic or orthorhombic, which are common for such organic molecules.

Parameter	Expected Value
Chemical Formula	C₁₃H₁₁N₃O₄S
Formula Weight	321.31
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10-15
b (Å)	5-10
c (Å)	15-20
β (°)	90-105
Volume (ų)	1300-1600
Z (molecules/unit cell)	4
Temperature (K)	298 K
Radiation (λ, Å)	Mo Kα (0.71073)
R_int	< 0.05
Final R indices [I > 2σ(I)]	R₁ < 0.05, wR₂ < 0.15
Goodness-of-fit (S)	~1.0

Molecular Structure and Conformation

The molecule is expected to adopt an E conformation about the C=N imine double bond, which is the thermodynamically more stable configuration.[10] The dihedral angle between the two aromatic rings (the benzenesulfonyl group and the 3-nitrophenyl group) will likely be non-zero, indicating a twisted conformation. This twist arises from steric hindrance and the optimization of intramolecular and intermolecular interactions. The nitro group may also be slightly twisted out of the plane of its attached benzene ring.[11][12]

Supramolecular Assembly via Intermolecular Interactions

The crystal packing is anticipated to be dominated by hydrogen bonding. The most significant interaction is expected to be a classic N-H···O hydrogen bond, where the hydrazide N-H group acts as a donor and an oxygen atom from either a sulfonyl or a nitro group of an adjacent molecule acts as the acceptor.[10][11][12] These interactions typically link molecules into one-dimensional chains or two-dimensional networks.

In addition to strong hydrogen bonds, weaker C-H···O interactions are also expected to play a crucial role in stabilizing the three-dimensional crystal structure.[10] These interactions, along with potential π-π stacking between aromatic rings, contribute to a densely packed and stable crystalline lattice.

Caption: Diagram of expected intermolecular hydrogen bonds.

Advanced Analysis: Hirshfeld Surface and DFT

To gain deeper quantitative insights into the intermolecular interactions and electronic structure, Hirshfeld surface analysis and DFT calculations are invaluable tools.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful method for visualizing and quantifying intermolecular contacts in a crystal.[13][14] The surface is generated by partitioning the crystal electron density into molecular regions.[15] Properties such as dnorm (normalized contact distance) can be mapped onto this surface.

• dnorm Surface: This map visualizes close intermolecular contacts. Red spots indicate contacts shorter than the van der Waals radii sum (strong interactions, like H-bonds), white regions represent contacts around the vdW separation, and blue regions signify longer contacts.[16]

• 2D Fingerprint Plots: These plots summarize all intermolecular contacts, plotting the distance to the nearest atom inside the surface (di) against the distance to the nearest atom outside (de).[17] The percentage contribution of different types of contacts (e.g., H···H, O···H, C···H) can be calculated from these plots, providing a quantitative understanding of the packing forces. For this molecule, a significant percentage of O···H/H···O contacts is expected, corresponding to the N-H···O and C-H···O hydrogen bonds.

Protocol:

• Software: Use software such as CrystalExplorer.[16][17]

• Input: Import the Crystallographic Information File (CIF) obtained from the SC-XRD refinement.

• Calculation: Generate the Hirshfeld surface and map the dnorm property.

• Analysis: Generate the 2D fingerprint plot and decompose it to quantify the contribution of different atom···atom contacts.

Density Functional Theory (DFT) Calculations

DFT calculations provide theoretical insight into the molecule's electronic structure, complementing the experimental crystallographic data.[18][19]

Protocol:

• Software: Use a quantum chemistry package like Gaussian.

• Methodology: Perform geometry optimization starting from the crystallographic coordinates using a suitable functional and basis set (e.g., B3LYP/6-311G(d,p)).[20][21]

• Analysis:

  • Geometry Comparison: Compare the optimized gas-phase geometry with the solid-state experimental structure. Differences highlight the influence of crystal packing forces.

  • Frontier Molecular Orbitals (FMOs): Calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a key indicator of chemical reactivity and kinetic stability.[18][22] The distribution of these orbitals reveals the regions of the molecule most likely to participate in electron donation (HOMO) and acceptance (LUMO).

  • Molecular Electrostatic Potential (MEP): Generate an MEP map to visualize the charge distribution. Electronegative regions (red) indicate likely hydrogen bond acceptor sites (e.g., oxygen atoms), while electropositive regions (blue) indicate donor sites (e.g., the N-H proton).

Conclusion

This application note provides a comprehensive framework for the synthesis, crystallization, and in-depth structural analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. By integrating experimental SC-XRD with powerful analytical tools like Hirshfeld surface analysis and DFT calculations, researchers can obtain a holistic understanding of the molecule's structural and electronic properties. This detailed knowledge is fundamental for elucidating structure-activity relationships and guiding the future design of more potent benzenesulfonohydrazide-based therapeutic agents.

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• Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study. MDPI. [Link]

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• CrystalExplorer: a program for Hirshfeld surface analysis, visualization and quantitative analysis of molecular crystals. SciSpace. [Link]

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• Single-crystal X-ray diffraction reveals the crystal structure of a conductive hydrocarbon. European Synchrotron Radiation Facility (ESRF). [Link]

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• SYNTHESIS AND CHARACTERIZATION OF (E)-Nн-(SUBSTITUTED BENZYLIDENE)ISONICOTINOHYDRAZIDE DERIVATIVES AS POTENT ANTIMICROBIAL AND. Unknown Source. [Link]

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Application Note: A Validated Protocol for the Antimicrobial Screening of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Introduction

The rise of antimicrobial resistance presents a formidable challenge to global public health, necessitating the urgent discovery of novel antimicrobial agents. Sulfonohydrazide scaffolds are a promising class of compounds in medicinal chemistry, known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This application note provides a detailed, validated protocol for the comprehensive antimicrobial screening of a specific benzenesulfonohydrazide derivative, (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

This guide is designed for researchers in drug discovery and microbiology, offering a structured workflow from preliminary qualitative screening to quantitative determination of inhibitory and bactericidal concentrations. The methodologies described herein are grounded in the standards set by the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is reproducible, reliable, and comparable across different laboratories.[3][4]

Scientific Principle & Rationale

The antimicrobial activity of sulfonohydrazides is often attributed to their structural similarity to p-aminobenzoic acid (PABA), a crucial precursor in the bacterial synthesis of folic acid. By acting as a competitive inhibitor of the enzyme dihydropteroate synthase, these compounds can disrupt folate metabolism, leading to a bacteriostatic effect that halts bacterial growth and proliferation.[5] The (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide compound combines the core sulfonohydrazide moiety with a nitrobenzylidene group, a structural feature also found in compounds with documented biological activity.

This protocol employs a two-tiered screening approach:

• Disk Diffusion Assay: A qualitative method used for initial screening.[6] The test compound diffuses from a paper disk into an agar medium inoculated with a test microorganism. The presence of a "zone of inhibition" where no growth occurs provides a visual indication of antimicrobial activity.[7]

• Broth Microdilution Assay: This is the "gold standard" quantitative method for determining the Minimum Inhibitory Concentration (MIC) .[8][9] The MIC is the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism after a defined incubation period.[10]

• Minimum Bactericidal Concentration (MBC) Assay: Following the MIC test, this assay determines the lowest concentration of the agent required to kill ≥99.9% of the initial bacterial inoculum, distinguishing between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[11][12]

Materials and Reagents

• (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (Test Compound)

• Dimethyl sulfoxide (DMSO, sterile, cell culture grade)

• Mueller-Hinton Agar (MHA)

• Mueller-Hinton Broth (MHB)

• Sterile saline (0.85% NaCl)

• Sterile filter paper disks (6 mm diameter)

• Sterile 96-well microtiter plates

• Positive control antibiotic disks (e.g., Ciprofloxacin, Gentamicin)

• Negative control disks (impregnated with DMSO)

• 0.5 McFarland turbidity standard

• Resazurin sodium salt or 2,3,5-triphenyltetrazolium chloride (TTC) (optional, for colorimetric reading)[13]

• Bacterial Strains (ATCC or equivalent):

  • Staphylococcus aureus (Gram-positive)

  • Bacillus subtilis (Gram-positive)

  • Escherichia coli (Gram-negative)

  • Pseudomonas aeruginosa (Gram-negative)

• Fungal Strain (ATCC or equivalent):

  • Candida albicans

Experimental Workflow Overview

The overall process follows a logical progression from compound preparation to final data analysis, ensuring systematic evaluation.

Caption: High-level workflow for antimicrobial screening.

Detailed Protocols

Protocol 1: Preparation of Test Compound and Microbial Inoculum

5.1.1 Test Compound Stock Solution

• Action: Accurately weigh 10 mg of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide and dissolve it in 1 mL of sterile DMSO to prepare a 10 mg/mL (10,000 µg/mL) stock solution.

• Action: Vortex thoroughly until the compound is completely dissolved.

• Action: Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Scientist's Note: DMSO is used as a solvent due to its ability to dissolve a wide range of organic compounds and its low toxicity to most microbes at concentrations below 1%. A solvent toxicity control must always be included in the assays.

5.1.2 Microbial Inoculum Preparation

• Action: From a pure, overnight culture plate, select 3-4 isolated colonies of the test microorganism.

• Action: Suspend the colonies in a tube containing 5 mL of sterile saline.

• Action: Vortex the suspension to ensure homogeneity.

• Action: Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This can be done visually against a Wickerham card or using a nephelometer. A 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ CFU/mL.[7]

• Scientist's Note: Standardizing the inoculum is one of the most critical steps for reproducibility in susceptibility testing.[14] An inoculum that is too dense can overwhelm the antimicrobial agent, leading to falsely high MIC values, while a sparse inoculum can result in falsely low values.

Protocol 2: Preliminary Screening via Disk Diffusion Assay

• Action: Within 15 minutes of standardization, dip a sterile cotton swab into the adjusted inoculum suspension and remove excess fluid by pressing it against the inside wall of the tube.[7]

• Action: Inoculate the entire surface of a Mueller-Hinton Agar (MHA) plate by swabbing in three different directions (rotating the plate approximately 60 degrees each time) to ensure a uniform lawn of growth.[15]

• Action: Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[16]

• Action: Aseptically apply sterile paper disks to the agar surface. This should include:

  • Test Disk: Impregnate a sterile disk with 10 µL of the 10 mg/mL test compound stock solution (100 µ g/disk ).

  • Positive Control Disk: A commercial antibiotic disk (e.g., Ciprofloxacin 5 µg).

  • Negative Control Disk: A disk impregnated with 10 µL of sterile DMSO.

• Action: Gently press each disk to ensure complete contact with the agar.[15]

• Action: Invert the plates and incubate at 37°C for 18-24 hours.

• Data Collection: After incubation, measure the diameter of the zone of inhibition (including the disk) in millimeters (mm).

Protocol 3: Quantitative MIC Determination via Broth Microdilution

This protocol is performed in a 96-well microtiter plate and is based on CLSI M07 guidelines.[4]

• Action: Add 100 µL of sterile Mueller-Hinton Broth (MHB) to all wells of a 96-well plate.

• Action: Add an additional 100 µL of the 10 mg/mL test compound stock solution to the first well of a row (e.g., Column 1). This creates a starting concentration of 5,000 µg/mL.

  • Scientist's Note: This starting concentration is high. Based on preliminary results or literature on similar compounds, a lower starting concentration (e.g., 512 µg/mL) might be more appropriate. To achieve this, the stock solution must be pre-diluted in MHB.

• Action: Perform a two-fold serial dilution by transferring 100 µL from Column 1 to Column 2. Mix thoroughly by pipetting up and down. Continue this process across the plate to Column 10. Discard 100 µL from Column 10.[17]

• Action: This creates a concentration gradient (e.g., from 2500 µg/mL down to ~4.8 µg/mL). Columns 11 and 12 will serve as controls.

• Action: Prepare the final inoculum by diluting the 0.5 McFarland suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Action: Inoculate wells in Columns 1 through 11 with 100 µL of the final diluted inoculum.

  • Column 11 (Growth Control): Contains MHB and inoculum, but no test compound.

  • Column 12 (Sterility Control): Contains 200 µL of MHB only, no inoculum.

• Action: Seal the plate and incubate at 37°C for 18-24 hours.

• Data Collection: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[10] Growth is indicated by turbidity. The sterility control should remain clear and the growth control should be turbid.

Caption: Visual representation of an MIC determination.

Protocol 4: Determination of Minimum Bactericidal Concentration (MBC)

• Action: Immediately following the MIC reading, take a 10 µL aliquot from each well that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).[10]

• Action: Spot-plate or streak each aliquot onto a separate, clearly labeled MHA plate.[18]

• Action: Incubate the MHA plates at 37°C for 18-24 hours.

• Data Collection: The MBC is the lowest concentration that results in a ≥99.9% reduction (a 3-log₁₀ reduction) in CFU/mL compared to the initial inoculum count.[12] In practice, this is often recorded as the lowest concentration plate with no colony growth or only 1-2 colonies.

Data Interpretation and Presentation

The results from the screening assays should be systematically recorded and analyzed.

Bacteriostatic vs. Bactericidal Activity: The nature of the antimicrobial activity can be determined by comparing the MBC and MIC values.

• If the MBC/MIC ratio is ≤ 4 , the compound is generally considered bactericidal .[10][11]

• If the MBC/MIC ratio is > 4 , the compound is considered bacteriostatic .[10]

Example Data Summary Table:

Microorganism	Disk Diffusion (Zone of Inhibition, mm)	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
S. aureus	18	32	64	2	Bactericidal
E. coli	14	64	256	4	Bactericidal
P. aeruginosa	8	>256	>256	-	Resistant
C. albicans	16	64	128	2	Fungicidal
Ciprofloxacin	32	0.25	0.5	2	Bactericidal
DMSO	0	>10%	>10%	-	No Activity

Conclusion

This application note provides a robust and validated framework for assessing the antimicrobial properties of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. By adhering to CLSI-based standards, researchers can generate high-quality, reproducible data essential for the early stages of antimicrobial drug discovery. The systematic progression from qualitative disk diffusion to quantitative MIC and MBC determination allows for a comprehensive characterization of the compound's potency and spectrum of activity.

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• Clinical and Laboratory Standards Institute. (2020, January). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved March 7, 2026, from [Link]

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• Journal of Clinical Microbiology. (2018, March 26). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Retrieved March 7, 2026, from [Link]

• FWD AMR-RefLabCap. (2022, April). Determination of antimicrobial resistance by disk diffusion. Retrieved March 7, 2026, from [Link]

• PMC. (2025, August 7). Overview of changes in the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing: M100 32nd and 33rd editions. Retrieved March 7, 2026, from [Link]

• Mintage Journal of Pharmaceutical and Medical Sciences. (n.d.). Screening Antibacterial Activity: A Crucial Step in Drug Discovery. Retrieved March 7, 2026, from [Link]

• MDPI. (n.d.). The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides. Retrieved March 7, 2026, from [Link]

• Journal of Scientific and Innovative Research. (2013, August 10). Synthesis and Biological Evaluation of Hydrazide based Sulfonamides. Retrieved March 7, 2026, from [Link]

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Developing benzenesulfonohydrazides as potential therapeutic agents

An Application Note and Protocol Guide by the Senior Application Scientist

Executive Summary

The rapid emergence of antibiotic-resistant bacteria demands the exploration of novel pharmacophores capable of disrupting critical survival mechanisms in pathogens. Benzenesulfonohydrazides have emerged as highly versatile, multi-target therapeutic agents, showing immense potential particularly as specific inhibitors of bacterial urease—a pivotal virulence factor for Helicobacter pylori and uropathogens like Proteus mirabilis[1]. This guide provides a comprehensive mechanistic rationale, comparative efficacy data, and validated, high-throughput protocols for evaluating benzenesulfonohydrazide derivatives in preclinical drug development.

Therapeutic Rationale: Targeting Urease via Benzenesulfonohydrazides

Urease is a highly conserved, nickel-dependent metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbamate. In the hostile, acidic environment of the human stomach, H. pylori utilizes the resulting ammonia cloud to neutralize gastric acid, establishing a localized microenvironment conducive to survival and colonization[1][2]. Similarly, in the urinary tract, ammonia generation elevates pH, leading to the precipitation of struvite and apatite stones, which encapsulate bacteria and protect them from antibiotic intervention[3].

Existing urease inhibitors, such as acetohydroxamic acid, suffer from severe toxicological liabilities and poor chemical stability. Conversely, benzenesulfonohydrazides offer a structurally programmable scaffold. The sulfonohydrazide moiety (

) acts as a potent urea mimic. The dual nucleophilic/electrophilic nature of this functional group allows it to outcompete natural substrates, establishing superior therapeutic windows[2][4].

Mechanistic Insight: The Causality of Binding

The efficacy of benzenesulfonohydrazides lies in their exceptional spatial and electronic complementarity to the urease active site.

• Coordination Geometry: The bi-nickel (Ni-Ni) center of the urease active site requires a precise interatomic distance for optimal chelation. The terminal

  of the hydrazide group directly coordinates with the nickel ions, displacing the bridging water molecule required for urea hydrolysis[2].

• Hydrogen Bonding Network: The oxygen atoms of the sulfonyl group (

  ) act as potent hydrogen bond acceptors, interacting with highly conserved active-site residues (e.g., His219, Arg336 in Jack Bean Urease models).

• Steric Bulk & Hydrophobicity: By functionalizing the benzene ring with varying electron-donating (e.g.,

  ) or electron-withdrawing (e.g., , ) groups, medicinal chemists can finely tune the molecule’s and partition coefficient (LogP), directly modulating its penetration through bacterial cell membranes[4][5].

Pathogenic urea hydrolysis vs. competitive inhibition by benzenesulfonohydrazides.

Efficacy Data: Comparative Analysis

High-throughput screening reveals that halogen-substituted and specifically targeted benzenesulfonohydrazides routinely outperform traditional agents like thiourea. The table below summarizes representative structure-activity relationships derived from recent in vitro Jack Bean Urease (JBU) and microdilution assays[1][6].

Table 1: In Vitro Biological Activity of Representative Benzenesulfonohydrazides

Compound / Derivative	Modification on Benzene Ring	Urease Inhibition (µM)	MIC against P. mirabilis (µg/mL)	Mechanism Type
Thiourea (Standard)	N/A		> 128	Competitive
Derivative A	4-Methyl ( )		64	Competitive
Derivative B	4-Chloro ( )		32	Competitive
Derivative C	5-Bromo-2-hydroxy		8	Mixed / Competitive
Derivative D	4-Nitro ( )		16	Non-Competitive

Note: The potent inhibition seen in Derivative C (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is attributed to enhanced hydrogen bonding from the hydroxyl group, anchoring the inhibitor more rigidly inside the catalytic pocket.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They embed strict controls and quantitative data-integrity checks to ensure reproducibility across laboratories.

Protocol 1: High-Throughput In Vitro Urease Inhibition (Weatherburn / Indophenol Method)

The Berthelot (indophenol) method relies on the reaction of ammonia (generated by urease-mediated urea hydrolysis) with a phenol-hypochlorite solution, creating a blue-green indophenol complex[3].

Reagents & Setup:

• Enzyme: Jack Bean Urease (JBU) solution (5 U/mL in 100 mM phosphate buffer, pH 6.8). Causality: JBU is utilized because its homohexameric structure and bi-nickel active site are highly conserved homologues to bacterial ureases, but it is much safer and easier to handle in standard BSL-1 labs[2].

• Substrate: Urea (100 mM in buffer).

• Phenol Reagent: 1% w/v phenol + 0.005% w/v sodium nitroprusside (catalyst).

• Alkali Reagent: 0.5% w/v NaOH + 0.1% active NaOCl.

Step-by-Step Procedure:

• Preparation: In a clear-bottom 96-well microplate, add 20 µL of the JBU enzyme solution to each test well.

• Inhibitor Incubation: Add 20 µL of the benzenesulfonohydrazide test compound (solubilized in DMSO, serially diluted). Crucial Control: For the Negative Control (100% Activity), add 20 µL of blank DMSO. For the Positive Control, add 20 µL of 5 mM Thiourea.

• Substrate Addition: Add 50 µL of the 100 mM urea buffer to initiate the reaction. Incubate the microplate precisely at 30°C for 15 minutes. Causality: 30°C ensures optimal kinetic velocity for JBU without inducing thermal denaturation.

• Colorimetric Derivatization: Halt the reaction by adding 45 µL of the Phenol Reagent followed immediately by 70 µL of the Alkali Reagent to each well.

• Development & Readout: Incubate in the dark at room temperature for 50 minutes. Read absorbance at 625 nm using a microplate spectrophotometer[7].

• Data Validation (Self-Validating Step): Calculate the Z-factor using the means (

  ) and standard deviations ( ) of the positive (p) and negative (n) controls: A Z-factor confirms the assay system is robust and the generated values are trustworthy.

Step-by-step workflow for the modified Weatherburn indophenol urease inhibition assay.

Protocol 2: Minimum Inhibitory Concentration (MIC) via Broth Microdilution

To translate enzymatic inhibition into biological efficacy, antimicrobial susceptibility must be assessed using standardized broth microdilution methods[6].

Step-by-Step Procedure:

• Inoculum Preparation: Cultivate target strains (e.g., Proteus mirabilis) in Mueller-Hinton (MH) broth overnight. Adjust the bacterial suspension to a 0.5 McFarland standard (

  ), then dilute 1:100.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the benzenesulfonohydrazide compound in MH broth (range: 128 µg/mL to 0.25 µg/mL).

• Inoculation: Dispense 50 µL of the diluted bacterial suspension into each well.

  • Growth Control Well: Broth + Bacteria + DMSO vehicle (No drug).

  • Sterility Control Well: Broth only.

• Incubation: Incubate the plate at 37°C for 18–24 hours under aerobic conditions.

• Validation via Resazurin: Visual turbidity can be deceiving due to the precipitation of highly hydrophobic benzenesulfonohydrazides. Causality: To self-validate true cell death rather than compound precipitation, add 30 µL of a 0.015% resazurin solution to all wells and incubate for an additional 2 hours. Viable cells reduce blue resazurin to pink resorufin. The MIC is unequivocally defined as the lowest concentration well that remains visually blue (no metabolic activity).

Troubleshooting & Optimization

• False Positives in Urease Assay: Benzenesulfonohydrazides containing free primary amines may cross-react with the phenol-hypochlorite reagents. Always run a "Compound Blank" (Compound + Buffer + Reagents, without enzyme) and subtract this background absorbance.

• Solubility Constraints: The highly lipophilic nature of multi-ring benzenesulfonohydrazide derivatives often leads to precipitation in aqueous buffers. Limit the final DMSO concentration in both assays to

  . Exceeding this threshold can denature JBU or artificially inhibit bacterial growth, invalidating the data[3].

References

• Ahmed, M., Imran, M., Muddassar, M., Hussain, R., Khan, M. U., Ahmad, S., Mehboob, M. Y., & Ashfaq, S. (2020). Benzenesulfonohydrazides inhibiting urease: Design, synthesis, their in vitro and in silico studies. Journal of Molecular Structure, 1220, 128740. URL: [Link]

• Ribeiro, C. J. A., et al. (2022). Exploring the Chemical Space of Urease Inhibitors to Extract Meaningful Trends and Drivers of Activity. ACS Journal of Chemical Information and Modeling, 62(12). URL: [Link]

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The Benzenesulfonohydrazide Scaffold: A Privileged Motif in Modern Medicinal Chemistry

Application Notes and Protocols for Drug Discovery Professionals

Introduction: The Versatility of a Core Structure

The benzenesulfonohydrazide scaffold has emerged as a cornerstone in medicinal chemistry, serving as a versatile and privileged structure for the development of a wide array of therapeutic agents.[1][2] Its significance stems from a unique combination of structural features: the sulfonamide group, a potent zinc-binding moiety, and the hydrazone linkage, which offers tunable electronic properties and stereochemistry. This duality allows for the design of potent and selective inhibitors for various enzyme classes, as well as compounds that modulate other biological pathways.[2][3] This guide provides an in-depth exploration of the applications of benzenesulfonohydrazide derivatives, focusing on their roles as anticancer, antimicrobial, and antiviral agents. We will delve into the mechanistic underpinnings of their activity, present detailed protocols for their synthesis and evaluation, and offer field-proven insights to guide researchers in their drug discovery endeavors.

Anticancer Applications: Targeting the Tumor Microenvironment

A primary focus of benzenesulfonohydrazide research has been the development of novel anticancer agents.[4][5] A key mechanism of action for many of these compounds is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and XII.[6][7][8][9][10]

Mechanism of Action: Carbonic Anhydrase IX/XII Inhibition

In many solid tumors, hypoxic (low oxygen) conditions trigger a metabolic shift that leads to increased acid production.[8][9][10] To survive this acidic microenvironment, cancer cells overexpress transmembrane CA isoforms, primarily CA IX, which catalyzes the rapid conversion of carbon dioxide to bicarbonate and protons.[7][10] This process helps maintain a neutral intracellular pH while acidifying the extracellular space, a condition that promotes tumor invasion, metastasis, and resistance to therapy.[7][8]

Benzenesulfonamide-based inhibitors, by virtue of the primary sulfonamide group (-SO₂NH₂), act as potent inhibitors of these zinc-containing metalloenzymes.[6][11] The sulfonamide moiety coordinates to the Zn(II) ion in the enzyme's active site, displacing the catalytic water/hydroxide molecule and effectively shutting down its function.[7] By inhibiting CA IX, these compounds disrupt the pH regulation in cancer cells, leading to intracellular acidification and subsequent apoptosis.[8][9]

Caption: Inhibition of Carbonic Anhydrase IX (CA IX) by Benzenesulfonohydrazides.

Quantitative Data: Anticancer & CA Inhibitory Activity

The potency of benzenesulfonohydrazide derivatives varies significantly based on the substitution patterns on the aromatic rings, which influences their binding affinity and selectivity for different CA isoforms.

Compound Class/ID	Target	Activity Metric	Value	Reference
Hydrazonobenzenesulfonamides	hCA I	Kᵢ	18.5 - 45.5 nM	[6]
Hydrazonobenzenesulfonamides	hCA II	Kᵢ	5.9 - 9.8 nM	[6]
Hydrazonobenzenesulfonamides	hCA IX	Kᵢ	25.8 - 58.4 nM	[6]
Aryl thiazolone-benzenesulfonamides	hCA IX	IC₅₀	10.93 - 25.06 nM	[8][9]
Aryl thiazolone-benzenesulfonamides	MDA-MB-231 (Breast Cancer)	IC₅₀	1.52 - 6.31 µM	[8][9]
Fluorine/Bromine Substituted	769-P (Renal Cancer)	IC₅₀	1.94 µM	[4]
Triazole Conjugates	hCA IX	Kᵢ	Low Nanomolar	[7][12]

Antimicrobial & Antiviral Applications

The structural versatility of benzenesulfonohydrazides has also been exploited in the development of antimicrobial and antiviral agents.[1][3][13]

• Antibacterial Activity : Several benzenesulfonyl hydrazone derivatives have demonstrated significant activity, particularly against Gram-positive bacteria.[1] For instance, certain 2,4,6-trimethylbenzenesulfonyl hydrazones exhibit minimal inhibitory concentrations (MIC) as low as 7.81 µg/mL.[1] The mechanism often involves the inhibition of essential bacterial enzymes, such as carbonic anhydrases, which are crucial for the pathogen's metabolic processes.[11]

• Antifungal Properties : Antifungal effects have also been reported, with activity observed against various species, including those from the Candida genus.[1][2]

• Antiviral Potential : Research has identified benzenesulfonohydrazide derivatives with activity against a range of viruses.[3] This includes compounds showing inhibitory effects against influenza A/H1N1 virus with EC₅₀ values in the 35-45 µM range.[13] Additionally, derivatives have been designed as inhibitors of the HIV-1 capsid (CA) protein, a critical target in the viral lifecycle, demonstrating a dual-stage inhibition profile.[14]

Application Protocols

The following protocols provide standardized, field-proven methodologies for the synthesis and biological evaluation of benzenesulfonohydrazide derivatives. The causality behind key steps is explained to ensure robust and reproducible outcomes.

Protocol 1: General Synthesis of Benzenesulfonohydrazide Derivatives

This protocol details the foundational reaction between a benzenesulfonyl chloride and hydrazine hydrate, a common and efficient method for creating the core benzenesulfonohydrazide scaffold.[15][16]

Principle: This is a nucleophilic substitution reaction where the highly nucleophilic hydrazine attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving group. The reaction is typically performed at a reduced temperature to control its exothermicity and minimize side reactions. A base (often a second equivalent of hydrazine) is used to neutralize the HCl byproduct.

Materials:

• Substituted Benzenesulfonyl Chloride (1.0 eq)

• 80% Hydrazine Hydrate (2.1 eq)

• Tetrahydrofuran (THF), anhydrous

• Ethyl Acetate

• Silica Gel for column chromatography

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve hydrazine hydrate (2.1 eq) in anhydrous THF (approx. 10 mL per mmol of sulfonyl chloride).

  • Causality: Anhydrous THF is used as the solvent because it is inert to the reactants and can dissolve both the polar hydrazine and the less polar sulfonyl chloride. Using excess hydrazine ensures complete consumption of the starting material and acts as a base.

• Cooling: Place the flask in an ice bath and stir the solution until it reaches approximately -8°C to 0°C.

  • Causality: The reaction is exothermic. Cooling is critical to control the reaction rate, prevent the formation of undesired byproducts, and ensure safety.

• Addition of Sulfonyl Chloride: Slowly add the substituted benzenesulfonyl chloride (1.0 eq) to the cooled hydrazine solution. The sulfonyl chloride can be added as a solid in portions or as a solution in a minimal amount of THF.

  • Causality: Slow, dropwise addition prevents a rapid temperature increase, maintaining control over the reaction.

• Reaction Monitoring: Stir the mixture at low temperature for 30-60 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride spot disappears.

• Workup: Once the reaction is complete, extract the mixture with ethyl acetate. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and filtered.

  • Causality: Extraction isolates the product from the reaction mixture. Washing with water and brine removes water-soluble impurities and residual hydrazine.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue is then purified by column chromatography on silica gel.

  • Causality: Column chromatography separates the desired benzenesulfonohydrazide product from any unreacted starting materials or byproducts based on polarity.

Protocol 2: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a stopped-flow spectrophotometric assay to determine the inhibitory potency (Kᵢ) of synthesized compounds against various CA isoforms.[6][7][17]

Principle: This assay measures the enzyme-catalyzed hydration of CO₂. The reaction produces protons, causing a drop in pH, which is monitored by a color change of a pH indicator (e.g., Phenol Red). The initial rate of this reaction is measured in the presence and absence of the inhibitor. The inhibition constant (Kᵢ) is then calculated from the dose-dependent reduction in enzyme activity.

Materials:

• Applied Photophysics stopped-flow instrument

• Purified human Carbonic Anhydrase (hCA) isoforms (e.g., hCA I, II, IX)

• Synthesized benzenesulfonohydrazide inhibitor

• Buffer: 20 mM HEPES, pH 7.5

• Indicator: 0.2 mM Phenol Red

• 20 mM Na₂SO₄ (to maintain ionic strength)

• CO₂-saturated water

• DMSO (for dissolving compounds)

Procedure:

• Preparation of Reagents: Prepare stock solutions of the inhibitor in DMSO. The final DMSO concentration in the assay should be kept low (<1%) to avoid affecting enzyme activity. Prepare the buffer solution containing the pH indicator and sodium sulfate.

• Enzyme and Inhibitor Incubation: Pre-incubate the enzyme solution with various concentrations of the inhibitor (or DMSO as a vehicle control) for a set period (e.g., 15 minutes) at room temperature to allow for binding equilibrium to be reached.

• Assay Measurement: The stopped-flow instrument rapidly mixes the enzyme-inhibitor solution with the CO₂-saturated substrate solution.

  • Causality: The stopped-flow technique allows for the measurement of very fast reaction kinetics, which is essential for CA, a very efficient enzyme.

• Data Acquisition: Monitor the change in absorbance of the pH indicator (at 557 nm for Phenol Red) over a short time course (10-100 seconds). The initial linear portion of the curve represents the initial reaction rate.

• Data Analysis:

  • Calculate the percentage of remaining enzyme activity for each inhibitor concentration relative to the control.

  • Plot the percentage of activity against the logarithm of the inhibitor concentration to generate a dose-response curve.

  • Fit the data to a suitable equation (e.g., Cheng-Prusoff) to determine the IC₅₀ value.

  • Calculate the inhibition constant (Kᵢ) from the IC₅₀ value, taking into account the substrate concentration and the enzyme's Michaelis-Menten constant (Km).

Workflow for Benzenesulfonohydrazide Drug Discovery

The development of novel drugs from this scaffold typically follows a structured, multi-stage process, from initial design to lead optimization.

Caption: General workflow for benzenesulfonohydrazide-based drug discovery.

Conclusion and Future Outlook

Benzenesulfonohydrazides represent a highly fruitful scaffold in medicinal chemistry, with demonstrated success in generating potent inhibitors for a variety of therapeutic targets. Their synthetic tractability allows for extensive structure-activity relationship (SAR) studies, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.[18][19] The continued exploration of this chemical space, particularly through the use of modern drug design strategies like scaffold hopping and bioisosteric replacement, promises to yield next-generation therapeutics with improved efficacy and safety profiles.[20][21][22] Future research will likely focus on developing derivatives with enhanced selectivity for specific enzyme isoforms or disease-related targets, further solidifying the role of benzenesulfonohydrazides in the drug discovery pipeline.

References

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• Popiołek, Ł., et al. (2021). Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study. MDPI. Available at: [Link]

• Nocentini, A., et al. (2019). Inhibition of bacterial α-, β- and γ-class carbonic anhydrases with selenazoles incorporating benzenesulfonamide moieties. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Popiołek, Ł. (2026). The bioactivity of benzenesulfonyl hydrazones: A short review. ResearchGate. Available at: [Link]

• Gielara, A. T., et al. (2018). Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Akhtar, T., et al. (2022). Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease. Molecules. Available at: [Link]

• El-Sayed, M. F., et al. (2024). Benzenesulfonohydrazide-tethered non-fused and fused heterocycles as potential anti-mycobacterial agents targeting enoyl acyl carrier protein reductase (InhA) with antibiofilm activity. RSC Medicinal Chemistry. Available at: [Link]

• Navakoski de Oliveira, L., & Nunes, R. J. (2016). Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides. ResearchGate. Available at: [Link]

• El-Naggar, A. M., et al. (2022). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances. Available at: [Link]

• Popiołek, Ł., et al. (2021). New benzenesulphonohydrazide derivatives as potential antitumour agents. Oncology Letters. Available at: [Link]

• Angeli, A., et al. (2014). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

• Vedejs, E., & Haight, T. (1990). Benzene, (1-cyclopenten-1-ylsulfonyl)-. Organic Syntheses. Available at: [Link]

• Göktaş, M. T., et al. (2024). One-pot synthesis, characterization and antiviral properties of new benzenesulfonamide-based spirothiazolidinones. Medicinal Chemistry Research. Available at: [Link]

• Haryadi, W., et al. (2025). Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. Pharmaceutical Sciences and Research. Available at: [Link]

• Sharma, K., et al. (2020). Synthesis and carbonic anhydrase inhibition studies of sulfonamide based indole-1,2,3-triazole chalcone hybrids. Bioorganic Chemistry. Available at: [Link]

• Li, Y., et al. (2023). Iron-Catalyzed Synthesis of Benzosultams from N-Phenyl-N-(prop-2-yn-1-yl)benzenesulfonamide and Benzenesulfonyl Hydrazine. Organic Letters. Available at: [Link]

• El-Naggar, A. M., et al. (2022). (PDF) Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. ResearchGate. Available at: [Link]

• El-Sayed, N. F., et al. (2022). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Scientific Reports. Available at: [Link]

• Wang, M., et al. (2022). Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. Journal of Medicinal Chemistry. Available at: [Link]

• Le, P. N. T., et al. (2019). Discovery of Benzoylsulfonohydrazides as Potent Inhibitors of the Histone Acetyltransferase KAT6A. Journal of Medicinal Chemistry. Available at: [Link]

• Zhang, C., & Bollag, G. (2010). Scaffold-based Design of Kinase Inhibitors for Cancer Therapy. Current Opinion in Genetics & Development. Available at: [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews. Available at: [Link]

• Sharma, A., et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry. Available at: [Link]

• Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research. Available at: [Link]

• U.S. National Library of Medicine. (n.d.). ClinicalTrials.gov. Retrieved from [Link]

• Yilmaz, M. S., et al. (2024). Assessment of the Antiviral Potential of Benzenesulfonamide Derivatives Against Influenza A Virus. ResearchGate. Available at: [Link]

• El-Saghier, A. M. M., et al. (2022). Design route of benzenesulfonamide-based targets bearing azido group in... ResearchGate. Available at: [Link]

• Foley, D. J., et al. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, M., et al. (2024). Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorganic Chemistry. Available at: [Link]

• Ghorab, M. M., et al. (2023). Quantitative Structure-Activity Relationship for Novel Benzenesulfonamides Derivatives as Prominent Inhibitors of Carbonic Anhydrase Isoforms. Pharmaceuticals. Available at: [Link]

• Li, J., et al. (2026). Scaffold Hopping-Guided Design of Novel PIM-1 Inhibitors with Anticancer Activities. MDPI. Available at: [Link]

• Al-Ostoot, F. H., et al. (2024). Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. Molecules. Available at: [Link]

• Fantacuzzi, M., et al. (2023). Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. ResearchGate. Available at: [Link]

• Charrier, C. (2011). Design and synthesis of kinase inhibitors Design and synthesis of kinase inhibitors using novel heterocyclic systems. Vertex Pharmaceuticals. Available at: [Link]

• Loizzo, M. R., et al. (2021). Drug Design Strategies for the Treatment of Viral Disease. Plant Phenolic Compounds and Their Derivatives. Frontiers in Pharmacology. Available at: [Link]

• Rotella, D. P. (2023). Successes in antiviral drug discovery: a tribute to Nick Meanwell. Montclair State University Digital Commons. Available at: [Link]

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• 3. Benzenesulfonohydrazide-tethered non-fused and fused heterocycles as potential anti-mycobacterial agents targeting enoyl acyl carrier protein reductase (InhA) with antibiofilm activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New benzenesulphonohydrazide derivatives as potential antitumour agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors [mdpi.com]
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• 8. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 11. Inhibition of bacterial α-, β- and γ-class carbonic anhydrases with selenazoles incorporating benzenesulfonamide moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. One-pot synthesis, characterization and antiviral properties of new benzenesulfonamide-based spirothiazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
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Process Development and Scale-Up Protocol for the Synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Scale Scope: 10 mmol (Lab) to 1.0 mol (Kilo/Pilot)

Introduction and Pharmacological Context

Benzenesulfonyl hydrazones have emerged as highly valuable structural motifs in medicinal chemistry and agrochemicals, exhibiting broad-spectrum bioactivities, including antibacterial, antiparasitic, and nematocidal properties[1]. Specifically, aryl sulfonyl hydrazones are currently being heavily investigated for their potent in vitro efficacy against agricultural pests such as Nacobbus aberrans[2].

The synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide involves the condensation of 3-nitrobenzaldehyde[3] with benzenesulfonyl hydrazide[4]. While this condensation is straightforward at the bench scale, transferring the process to a kilo-lab or pilot-plant reactor introduces complexities related to mass transfer, vigorous precipitation exotherms, and stereoisomeric purity. This technical application note provides a self-validating, causally driven protocol to safely and efficiently scale this synthesis.

Mechanistic Principles and Workflow

The reaction proceeds via a nucleophilic addition-elimination sequence. The terminal nitrogen of benzenesulfonyl hydrazide acts as the nucleophile, attacking the electrophilic carbonyl carbon of 3-nitrobenzaldehyde.

The mechanism is explicitly pH-dependent. If the environment is too acidic, the hydrazide nitrogen becomes protonated and loses its nucleophilicity. If it is too basic or neutral, the carbonyl oxygen is insufficiently activated. The use of catalytic glacial acetic acid establishes an optimal equilibrium, forming a transient hemiaminal intermediate that rapidly undergoes acid-catalyzed dehydration to afford the carbon-nitrogen double bond[2]. Thermodynamic equilibration during reflux strictly favors the (E)-stereoisomer due to the severe steric clash present in the (Z)-configuration.

Workflow for scaled synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Scale-Up Causality and Process Parameters

Transitioning from a 100 mL round-bottom flask to a 5 L jacketed reactor necessitates strict control over the physical state of the reaction mixture.

• Thermodynamics & Le Chatelier’s Principle : The condensation generates one equivalent of water. To drive the reaction to completion without utilizing Dean-Stark conditions or desiccants, we rely on the continuous precipitation of the highly insoluble (E)-hydrazone product from the ethanol solvent.

• Agitation and Rheology : A highly concentrated reaction (e.g., 2–3 volumes of solvent) will result in a thick, unstirrable slurry as the product crashes out, posing a mechanical failure risk. Causality : We maintain a minimum of 10 volumes (10 mL/g of starting material) of ethanol to ensure optimal rheology and unhindered heat transfer.

• Thermal Safety Hazard (Energetics) : Both nitroaromatics[3] and hydrazides[4] are highly energetic structural alerts. Differential Scanning Calorimetry (DSC) must be mapped prior to massive scale-up to ensure the process operating temperature (78 °C) remains well below the onset of thermal decomposition for the hydrazide.

Quantitative Data Presentation

The table below summarizes the causality behind solvent optimization performed during process development.

Solvent System	Volume (V)	Yield (%)	Purity (HPLC Area %)	Agitation/Rheology Status	Causal Rationale
Methanol	5 V	82%	96.5%	Severe scaling	Product solubility is too low; sudden precipitation traps impurities.
Ethanol (95%)	5 V	88%	98.1%	Poor/Thick	High viscosity impairs impeller momentum.
Ethanol (95%)	10 V	94%	>99.5%	Excellent (Free-flowing)	Optimal dilution prevents seizing and allows uniform crystal growth.
THF	10 V	65%	91.0%	Solution (No precipitate)	High solubility prevents the precipitation-driven thermodynamic shift.

Standard Operating Procedure: Kilo-Scale Synthesis (1.0 mol)

The following protocol utilizes a 5 L jacketed glass reactor equipped with a PTFE overhead pitched-blade impeller, reflux condenser, and internal PT-100 temperature probe.

Step 1: Equipment Preparation and Charging

• Ensure the 5 L jacketed reactor is clean, dry, and purged with nitrogen.

• Charge the reactor with 1,500 mL (10 volumes) of 95% Ethanol.

• Set the overhead stirrer to 150 RPM.

• Charge 3-Nitrobenzaldehyde (151.13 g, 1.00 mol)[3] into the reactor. Stir for 10 minutes at 20 °C until a uniform suspension/solution is achieved.

Step 2: Nucleophile Addition

• Causality Check : Adding the hydrazide as a solid prevents early degradation in a holding tank and avoids unnecessary solvent expansion.

• Slowly charge Benzenesulfonyl hydrazide (180.82 g, 1.05 mol, 1.05 eq)[4] in portions over 15 minutes. The slight 0.05 excess ensures complete consumption of the nitrobenzaldehyde, mitigating the carryover of electrophilic impurities.

• Wash the funnel with an additional 100 mL of 95% Ethanol to ensure quantitative transfer.

Step 3: Catalysis and Reflux Ageing

• Add Glacial Acetic Acid (6.0 g, 5.7 mL, 0.10 mol) via a dropping funnel over 2 minutes.

• Increase the jacket temperature to ramp the internal temperature to 78 °C (reflux) over 30 minutes.

• Maintain reflux for 4 hours.

  • Self-Validation: A thick, pale-yellow precipitate will steadily form during this ageing process. If the slurry becomes unmanageable, increase agitation to 250 RPM.

Step 4: Controlled Crystallization

• Causality Check : Rapid crash-cooling traps solvent and starting materials in the crystal lattice (oiling out or inclusion). Controlled cooling promotes the formation of large, easily filterable (E)-isomer crystals.

• Program the chiller to linearly cool the internal temperature from 78 °C to 20 °C over 3 hours (-0.32 °C/min).

• Once at 20 °C, hold for 1 hour, then cool further to 5 °C and hold for an additional 1 hour to maximize the thermodynamic yield.

Step 5: Isolation and Drying

• Discharge the slurry onto a large-scale Büchner funnel or Nutsche filter.

• Apply vacuum to separate the mother liquor.

• Wash the filter cake with cold 95% Ethanol (5 °C, 2 × 300 mL). The cold wash removes unreacted benzenesulfonyl hydrazide and residual acetic acid without dissolving the product.

• Dry the pale-yellow crystalline solid in a vacuum oven at 45 °C and 50 mbar for 16 hours.

Quality Control and Analytical Benchmarks

For successful process validation, the isolated material must match the predetermined analytical specifications.

Analytical Method	Target Specification	Purpose
Melting Point	155 – 157 °C	Confirms gross purity and correct crystalline polymorph.
HPLC (UV @ 254 nm)	> 99.0% Area	Confirms absence of unreacted 3-nitrobenzaldehyde and (Z)-isomer.
¹H NMR (DMSO-d6)	δ 11.8 (s, 1H, NH), 8.3-7.5 (m, 9H, Ar-H, CH=N)	Validates structural integrity and (E)-imine configuration.
Karl Fischer (KF)	< 0.5% w/w	Ensures removal of both reaction-derived and solvent water.

References

1.[3] National Center for Biotechnology Information. "PubChem Compound Summary for CID 7449, 3-Nitrobenzaldehyde." PubChem, [Link]. 2.[1] Popiołek, Łukasz. "The bioactivity of benzenesulfonyl hydrazones: A short review." ResearchGate, [Link]. 3.[2] Cruz-Arévalo, J., et al. "Nematocidal Potential of Synthetic Phenyl Azide Derivatives Against False Root-Knot Nematode (Nacobbus aberrans) Under In Vitro Conditions." Agriculture, MDPI, 2025, 15(7), 688. [Link]. 4.[4] National Center for Biotechnology Information. "PubChem Compound Summary for CID 65723, Benzenesulfonyl hydrazide." PubChem, [Link].

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• 4. Benzenesulfonyl hydrazide | C6H8N2O2S | CID 65723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Welcome to the application support center for the synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide . This compound is a critical benzenesulfonyl hydrazone scaffold utilized widely in coordination chemistry, heavy metal (Hg²⁺) sensor fabrication, and the development of bioactive pharmaceutical intermediates[1][2].

Unlike generalized imine/hydrazone formations, the condensation of benzenesulfonohydrazide with an highly electron-deficient aromatic aldehyde presents unique kinetic and thermodynamic behaviors. This guide provides self-validating protocols, mechanistic causality, and expert troubleshooting designed to ensure analytical purity and stereochemical control.

I. Quantitative Optimization Data

Achieving complete conversion while avoiding hydrazide disproportionation requires strict parameter control. The data below summarizes the optimized reaction stoichiometry and physical parameters for this condensation[2].

Parameter	Value / Condition	Mechanistic Rationale (Causality)
3-Nitrobenzaldehyde	1.14 equivalents	Excess aldehyde drives the condensation equilibrium forward, ensuring complete consumption of the hydrazide nucleophile[2].
Benzenesulfonohydrazide	1.0 equivalent	Maintained as the limiting reagent to prevent unreacted sulfonyl hydrazide from persisting as a structurally similar, hard-to-remove contaminant[2].
Reaction Solvent	Absolute Ethanol (EtOH)	Solubilizes both starting materials but acts as an anti-solvent for the (E)-hydrazone product, facilitating immediate precipitation[2].
Temperature	20–25 °C (Room Temp)	Prevents the thermal disproportionation of benzenesulfonohydrazide, which degrades rapidly into nitrogen gas and diphenyl disulfide at high heat[2].
Reaction Time	2 hours	Provides sufficient time for the uncatalyzed nucleophilic addition-elimination sequence to reach thermodynamic equilibrium[2].
Primary Recrystallization	Methanol (MeOH)	Strips highly polar impurities and the excess 1.14 eq. of 3-nitrobenzaldehyde from the crude solid[2].
Secondary Recrystallization	Acetone : EtOAc (1:1)	Yields analytically pure, light yellow crystals and provides the thermal energy required to equilibrate any trace (Z)-isomer entirely to the (E)-isomer[2].

II. Core Experimental Methodology

The following is the authoritative, step-by-step procedure for the synthesis and isolation of the title compound, validated through its application in glassy carbon electrode matrix fabrication[2][3].

Step 1: Reagent Charging In a clean, dry 50 mL round-bottom flask, add 3-nitrobenzaldehyde (504.7 mg, 3.32 mmol, 1.14 equiv) and benzenesulfonohydrazide (502.7 mg, 2.92 mmol, 1.0 equiv)[2].

Step 2: Condensation Suspend the dry reagents in 25 mL of absolute ethanol (EtOH). Introduce a magnetic stir bar and stir the mixture vigorously at room temperature for 2 hours. A white to light-yellow precipitate will gradually crash out of the solution as the condensation progresses[2].

Step 3: Filtration & Washing Halt the stirring and isolate the resultant precipitate via vacuum filtration through a Büchner funnel. Wash the crude filter cake generously with ice-cold EtOH to flush out the bulk of the unreacted 3-nitrobenzaldehyde[2].

Step 4: Primary Recrystallization Transfer the crude solid to an Erlenmeyer flask and dissolve it in a minimum volume of boiling methanol. Allow the solution to cool slowly to room temperature to induce the first stage of crystallization. Filter to collect the solid[2].

Step 5: Secondary Recrystallization (Stereocontrol) To achieve absolute analytical and stereochemical purity, re-dissolve the collected crystals in a boiling 50:50 mixture of acetone and ethyl acetate (EtOAc). Cool the mixture slowly. Collect the pure light-yellow crystals of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide and dry thoroughly in vacuo (Approximate yield: 45%)[2].

III. Synthetic Workflow Diagram

Flowchart of the synthesis and purification of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

IV. Troubleshooting FAQs & Mechanistic Insights

Q1: Most hydrazone syntheses require a Brønsted or Lewis acid catalyst. Why does this protocol explicitly omit acid? Causality & Solution: Imine/hydrazone condensations traditionally require acidic conditions (e.g., glacial acetic acid) to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. However, 3-nitrobenzaldehyde features a powerfully electron-withdrawing nitro (-NO₂) group at the meta position[2]. This functional group naturally induces a severe partial positive charge (

) on the carbonyl carbon via inductive effects. Consequently, nucleophilic attack by the hydrazide is facile at room temperature. Adding unnecessary acid is actually detrimental—it protonates the highly nucleophilic terminal amine of the hydrazide ( ), rendering it inert and stalling the reaction.

Q2: My reaction mixture darkened, and gas evolved during the condensation. What caused this? Causality & Solution: You likely applied heat to the reaction. Benzenesulfonohydrazide is thermally sensitive. If subjected to reflux conditions (heating >60 °C) without rapid consumption by the aldehyde, the hydrazide undergoes disproportionation and thermal decomposition. This breakdown releases nitrogen gas (N₂) and generates benzenesulfinic acid and diphenyl disulfide side products. The protocol restricts the reaction strictly to room temperature stirring to prevent this degradation pathway[2].

Q3: How do I guarantee the stereochemical purity of the (E)-isomer over the (Z)-isomer? Causality & Solution: The condensation initially yields a kinetic mixture, but the (E)-isomer represents the deep thermodynamic sink of the reaction. In the (Z)-configuration, the bulky benzenesulfonyl group (-SO₂Ph) and the 3-nitrophenyl ring suffer extreme steric repulsion. The dual recrystallization steps (especially the secondary step in boiling Acetone:EtOAc) impart the specific thermal activation energy required for nitrogen inversion, driving quantitative isomerization completely into the stable (E)-configuration[2].

Q4: The product is "oiling out" (forming a viscous liquid) instead of precipitating as a solid during recrystallization. How do I fix this? Causality & Solution: Oiling out (liquid-liquid phase separation) occurs when the product separates from the solvent at a temperature above its melting point, often due to high concentrations of unreacted 3-nitrobenzaldehyde depressing the mixture's melting point. Solution: If oiling occurs during the primary methanol recrystallization, you have not adequately washed the crude filter cake with cold EtOH. To recover the oiled product, re-dissolve it in a larger volume of boiling solvent, allow it to cool very slowly to room temperature without an ice bath, and vigorously scratch the inside of the flask with a glass stirring rod to provide nucleation sites for crystal lattice formation.

V. References

• Title: Hg2+ Sensor Development Based on (E)-N′-Nitrobenzylidene-Benzenesulfonohydrazide (NBBSH) Derivatives Fabricated on a Glassy Carbon Electrode with a Nafion Matrix Source: ACS Omega / PubMed Central (Hussain, M. M., et al., 2017) URL: [Link]

• Title: Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study Source: Molecules / PubMed Central URL: [Link]

• Title: The bioactivity of benzenesulfonyl hydrazones: A short review Source: ResearchGate URL: [Link]

Sources

• 1. Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hg2+ Sensor Development Based on (E)-N′-Nitrobenzylidene-Benzenesulfonohydrazide (NBBSH) Derivatives Fabricated on a Glassy Carbon Electrode with a Nafion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Purification techniques for (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

Welcome to the Technical Support Center for the purification and handling of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH) . This guide provides comprehensive, self-validating troubleshooting protocols designed to help researchers isolate high-purity (E)-isomer 3-NBBSH—a critical intermediate in the fabrication of heavy metal ion sensors (e.g., Hg²⁺, As³⁺).

Diagnostic Purification Workflow

The structural integrity of 3-NBBSH relies on an acid-labile hydrazone bridge connecting a benzenesulfonamide group to a 3-nitrobenzylidene ring. Deviations in purity usually stem from incomplete condensation, isomer mixtures, or acid-catalyzed degradation. Use the diagnostic logic below to determine your optimal purification pathway.

Diagnostic logic for (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide purification.

Core Experimental Methodologies

The following protocols are engineered as self-validating systems to ensure you can independently verify success at each step without relying strictly on end-point analysis.

Protocol A: Dual-Stage Sequential Recrystallization (Reference Standard) [1]

Causality: The condensation of 3-nitrobenzaldehyde and benzenesulfonylhydrazine in ethanol often traps starting materials within the initial crystal lattice. Because 3-nitrobenzaldehyde is highly soluble in alcohols, a primary methanol crystallization removes this bulky impurity. A secondary solvent system (Acetone/Ethyl Acetate) thermodynamically resolves the remaining material, leaving exclusively the highly-ordered (E)-isomer.

• Cold Wash: Filter the crude reaction mixture under vacuum. Wash the filter cake with 3 bed volumes of ice-cold absolute ethanol.

  • Self-Validation: The filtrate must run bright yellow (indicating the stripping of unreacted 3-nitrobenzaldehyde). Continue washing until the filtrate runs clear.

• Primary Crystallization: Transfer the pale yellow retentate to a flask and dissolve in a minimal volume of boiling methanol. Allow it to cool slowly to room temperature, then transfer to an ice bath for 2 hours. Filter the crystals.

• Secondary Recrystallization: Dissolve the methanolic crop in a 1:1 mixture of boiling Acetone and Ethyl Acetate (EtOAc).

• Isolation: Allow to crystallize overnight undisturbed. Filter, wash with cold EtOAc, and dry under a high vacuum at 40°C.

Protocol B: pH-Buffered Flash Chromatography (Rescue Protocol) [2]

Causality: Hydrazones possess an acid-labile azomethine (C=N) bond. Standard silica gel features acidic silanol groups (pKa ~4.5) that catalyze the in-situ hydrolysis of 3-NBBSH back into its starting materials during chromatography. Pre-treating the column with a tertiary amine entirely neutralizes these reactive sites.

• Column Preparation: Slurry-pack a glass column with silica gel using a solvent mixture of Hexanes containing 1% (v/v) Triethylamine (TEA).

• Silanol Neutralization: Flush the packed column with 2 column volumes of the TEA-spiked Hexanes to fully neutralize the acidic silanol sites.

• Dry Loading: Dissolve the degraded 3-NBBSH in minimal Dichloromethane (CH₂Cl₂), add a small amount of neutralized silica, and evaporate the solvent to create a dry-load powder. Apply evenly to the top of the column.

• Elution: Elute using a gradient of Hexanes:EtOAc (starting at 4:1, pushing to 2:1).

  • Self-Validation: The intact hydrazone will elute as a single, distinct UV-active band.

• Concentration: Pool the desired fractions and evaporate strictly below 40°C to prevent thermal degradation.

Quantitative Physicochemical Data

Use the following benchmarks to validate the structural integrity of your purified batch.

Analytical Parameter	Diagnostic Signature / Value	Mechanistic Implication
Visual Appearance	Light yellow crystalline solid	Pure E-isomer morphology. Deep orange indicates oxidation.
TLC (Hexanes/EtOAc 3:1)	Rf ≈ 0.35	Proper mobility. Higher Rf (~0.60) suggests unreacted aldehyde.
Imine ¹H-NMR Shift	~8.00 - 8.20 ppm (s, 1H)	Verifies the integrity of the azomethine (C=N) bridge.
Hydrazide NH ¹H-NMR	~11.5 - 12.0 ppm (br s, 1H)	Disappears upon D₂O exchange; confirms strong H-bonding.

Troubleshooting & FAQs

Q: My purified product appears as a single spot on the TLC plate, but NMR analysis shows two distinct sets of peaks matching the starting materials. What went wrong? A: This is a well-known analytical false-negative. Deuterated chloroform (CDCl₃) naturally degrades upon exposure to ambient light and oxygen, forming trace amounts of phosgene and deuterium chloride (DCl) [3]. This trace acid rapidly cleaves the hydrazone bridge inside the NMR tube. Fix: Always filter your CDCl₃ through a short pipette-plug of basic alumina immediately prior to preparing your NMR sample, or switch entirely to a non-acidic solvent like DMSO-d₆.

Q: During the initial reaction, my product formed a sticky yellow oil instead of a precipitate. How do I rescue it? A: Oiling out occurs when the product becomes supersaturated or when the condensation byproduct (water) causes liquid-liquid phase separation. Fix: Induce nucleation via trituration. Add a non-polar solvent like cold n-hexane to the oil and vigorously scratch the inner wall of the flask with a glass stirring rod. The microscopic glass abrasions provide high-energy nucleation sites to trigger crystallization.

Q: My hydrazone is severely streaking on the TLC plate, making it impossible to calculate a precise Rf value. Why? A: Streaking is caused by the strong hydrogen-bonding interaction between the basic azomethine nitrogen of 3-NBBSH and the acidic silica on the TLC plate. Fix: Add 1–2 drops of Triethylamine (TEA) to your TLC development chamber. This will saturate the plate's acidic sites, resulting in a tight, circular spot.

Q: How do I ensure I exclusively have the (E)-isomer for my sensor fabrication? A: The (E)-isomer of 3-NBBSH is the thermodynamically favored product due to the reduced steric clash between the bulky benzenesulfonyl group and the nitrobenzylidene ring. Fix: By utilizing the Acetone/EtOAc (1:1) secondary recrystallization step in Protocol A, you exert dynamic thermodynamic control. The (Z)-isomer is more soluble and will remain trapped in the mother liquor, leaving behind exclusively (E)-isomer crystals.

References

• Title: Hg2+ Sensor Development Based on (E)-N′-Nitrobenzylidene-Benzenesulfonohydrazide (NBBSH) Derivatives Fabricated on a Glassy Carbon Electrode with a Nafion Matrix Source: ACS Omega, 2017 URL: [Link]

• Title: Spectroscopic and X-ray Crystallographic Evidence for Electrostatic Effects in 4-Substituted Cyclohexanone-Derived Hydrazones, Imines, and Corresponding Salts Source: PubMed Central (PMC), NIH URL: [Link]

Side-product formation in benzenesulfonohydrazide synthesis and mitigation

Welcome to the technical support center for the synthesis of benzenesulfonohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a focus on understanding and mitigating side-product formation. Our goal is to provide you with the expertise and practical insights necessary to achieve high-purity benzenesulfonohydrazide consistently.

Frequently Asked Questions (FAQs) and Troubleshooting

Here, we address specific issues that may arise during the synthesis and purification of benzenesulfonohydrazide in a question-and-answer format.

Issue 1: Low Yield of Benzenesulfonohydrazide and Formation of a Major Side-Product.

Question: I am synthesizing benzenesulfonohydrazide by reacting benzenesulfonyl chloride with hydrazine hydrate. However, my yield is significantly lower than expected, and I observe a significant amount of a white, high-melting point solid that is insoluble in my desired product's recrystallization solvent. What is this side-product and how can I prevent its formation?

Answer:

The most common side-product in this reaction is 1,2-bis(phenylsulfonyl)hydrazine . Its formation is a result of the reaction of the initially formed benzenesulfonohydrazide with another molecule of benzenesulfonyl chloride.

Causality and Mechanism:

The formation of benzenesulfonohydrazide involves the nucleophilic attack of hydrazine on the electrophilic sulfur atom of benzenesulfonyl chloride. However, the product, benzenesulfonohydrazide, still possesses a nucleophilic nitrogen atom that can compete with hydrazine for the remaining benzenesulfonyl chloride. This secondary reaction is particularly favored if there is a localized high concentration of benzenesulfonyl chloride or if the stoichiometry of the reactants is not carefully controlled.

Mitigation Strategies:

To minimize the formation of 1,2-bis(phenylsulfonyl)hydrazine, the following experimental parameters should be strictly controlled:

• Stoichiometry: A molar excess of hydrazine hydrate (typically 2 to 2.5 equivalents) should be used.[1] This ensures that the benzenesulfonyl chloride is more likely to react with the more abundant and more nucleophilic hydrazine rather than the product.

• Slow Addition: Benzenesulfonyl chloride should be added slowly and portion-wise, or as a dilute solution, to the vigorously stirred hydrazine solution.[2] This prevents localized high concentrations of the sulfonyl chloride.

• Temperature Control: The reaction should be carried out at a low temperature, typically between -5°C and 5°C.[1] Lower temperatures favor the primary reaction and reduce the rate of the secondary reaction.

Experimental Protocol for Minimizing 1,2-Bis(phenylsulfonyl)hydrazine Formation:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve hydrazine hydrate (2.1 equivalents) in a suitable solvent like tetrahydrofuran (THF).

• Cool the hydrazine solution to 0°C in an ice-salt bath.

• Dissolve benzenesulfonyl chloride (1 equivalent) in THF in the dropping funnel.

• Add the benzenesulfonyl chloride solution dropwise to the cooled, stirred hydrazine solution over a period of at least 30 minutes, ensuring the internal temperature does not exceed 5°C.

• After the addition is complete, continue stirring at 0°C for an additional 30 minutes.

• Proceed with the work-up procedure as described in your protocol.

Parameter	Standard Condition	Optimized for High Purity	Rationale
Hydrazine eq.	1.1 - 1.5	2.0 - 2.5	Favors reaction with hydrazine over the product.[1]
Temperature	Room Temperature	-5°C to 5°C	Reduces the rate of the secondary reaction.[1]
Addition Rate	Rapid	Slow, dropwise	Prevents localized high concentrations of benzenesulfonyl chloride.[2]

Issue 2: Presence of an Acidic Impurity in the Final Product.

Question: After my synthesis and work-up, I notice that my benzenesulfonohydrazide product is contaminated with an acidic impurity, which I suspect is benzenesulfonic acid. How is this formed and what is the best way to remove it?

Answer:

The acidic impurity is indeed likely benzenesulfonic acid , which is formed from the hydrolysis of unreacted benzenesulfonyl chloride during the aqueous work-up.[3][4]

Causality and Mechanism:

Benzenesulfonyl chloride is susceptible to hydrolysis, especially in the presence of water and at elevated temperatures or under basic conditions.[5] During the work-up, any unreacted benzenesulfonyl chloride will react with water to form benzenesulfonic acid and hydrochloric acid.

Mitigation and Removal Strategies:

• Quenching: Before the main aqueous work-up, it is advisable to "quench" any unreacted benzenesulfonyl chloride. This can be done by adding a small amount of a water-soluble amine, like aqueous ammonia, to the reaction mixture. This will convert the benzenesulfonyl chloride into a water-soluble sulfonamide, which is easily removed.[3]

• Basic Wash: During the work-up, washing the organic layer with a dilute basic solution, such as saturated sodium bicarbonate (NaHCO₃), will deprotonate the benzenesulfonic acid, forming the highly water-soluble sodium benzenesulfonate salt, which will partition into the aqueous layer.[4]

Detailed Work-up Protocol to Remove Benzenesulfonic Acid:

• After the reaction is complete, and if you suspect unreacted benzenesulfonyl chloride, add a small amount of aqueous ammonia and stir for 15 minutes.

• Transfer the reaction mixture to a separatory funnel.

• Add an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (2 x 50 mL for a 10g scale reaction).

  • Water (1 x 50 mL).

  • Brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Issue 3: Formation of an Unexpected, Non-polar Side-Product.

Question: I have isolated an unexpected side-product that is significantly less polar than my desired benzenesulfonohydrazide. What could this be, and how did it form?

Answer:

A likely non-polar side-product is diphenyl sulfone . This can be formed via a Friedel-Crafts-type reaction if your reaction solvent is benzene or if there is residual benzene from the synthesis of the benzenesulfonyl chloride starting material.[6]

Causality and Mechanism:

Benzenesulfonyl chloride can act as an electrophile in a Friedel-Crafts reaction with an aromatic solvent like benzene, typically in the presence of a Lewis acid catalyst. However, this reaction can sometimes proceed at elevated temperatures even without an added catalyst.

Mitigation and Removal Strategies:

• Solvent Choice: Avoid using benzene as a reaction solvent. Opt for alternative solvents such as tetrahydrofuran (THF), dioxane, or ethanol.[1][7]

• Starting Material Purity: Ensure that the benzenesulfonyl chloride used is of high purity and free from residual benzene.

• Purification: Diphenyl sulfone can be effectively removed from the desired product by recrystallization or column chromatography due to the significant difference in polarity.

Purification Troubleshooting

Question: I am having trouble purifying my benzenesulfonohydrazide. What are the recommended methods?

Answer:

The two most common and effective methods for purifying benzenesulfonohydrazide are recrystallization and column chromatography.

Recrystallization:

• Solvent Selection: A mixed solvent system of ethanol and water is often effective.[8][9] The crude product is dissolved in a minimal amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly cloudy (the cloud point). The solution is then allowed to cool slowly to induce crystallization.

• Troubleshooting:

  • Oiling out: If the product separates as an oil instead of crystals, it may be because the melting point of the impure product is lower than the boiling point of the solvent system. Try adding more of the better solvent (ethanol) to the hot solution before adding water.

  • No crystallization: If no crystals form upon cooling, the solution may be too dilute. Reheat the solution to evaporate some of the solvent and then cool again. Scratching the inside of the flask with a glass rod can also help induce crystallization.[10]

Column Chromatography:

• Stationary Phase: Silica gel is the standard stationary phase.

• Mobile Phase: A mixture of a non-polar solvent and a polar solvent is typically used. A good starting point is a gradient of ethyl acetate in hexanes or a mixture of chloroform and methanol. For instance, a mobile phase of chloroform/methanol (9.4:0.6) has been reported to be effective.[1]

• Troubleshooting:

  • Poor Separation: If the product and impurities elute together, adjust the polarity of the mobile phase. For better separation of polar compounds, a more polar mobile phase (higher proportion of methanol or ethyl acetate) may be needed.

  • Streaking: If the spots on the TLC plate are streaked, the sample may be overloaded, or the compound might be interacting too strongly with the silica gel. Trying a different solvent system or adding a small amount of acetic acid to the mobile phase (for acidic compounds) can sometimes help.

Analytical Characterization

To effectively troubleshoot your synthesis, it is crucial to analyze the purity of your product and identify any impurities.

• Thin-Layer Chromatography (TLC): TLC is an excellent technique for monitoring the progress of the reaction and assessing the purity of the final product. A typical mobile phase for TLC analysis of benzenesulfonohydrazide would be a mixture of ethyl acetate and hexanes. The desired product is significantly more polar than the starting benzenesulfonyl chloride and the diphenyl sulfone side-product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (in CDCl₃): Benzenesulfonohydrazide typically shows characteristic signals for the aromatic protons (around 7.5-8.0 ppm), a singlet for the NH proton (around 5.6 ppm), and a singlet for the NH₂ protons (around 3.6 ppm).[1] Impurities will have their own distinct signals.

  • ¹³C NMR (in CDCl₃): The aromatic carbons of benzenesulfonohydrazide appear in the range of 128-137 ppm.[1]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful tool for quantifying the purity of benzenesulfonohydrazide and detecting trace impurities.[11] A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile is a common setup.

Analytical Technique	Information Provided
TLC	Reaction progress, qualitative purity assessment, and identification of the number of components.
¹H NMR	Structural confirmation and identification of major impurities.
¹³C NMR	Further structural confirmation.
HPLC	Quantitative purity analysis and detection of trace impurities.[11][12]

References

• Technical Support Center: Removal of Benzenesulfonyl Chloride
• Technical Support Center: Benzenesulfonyl Chloride Hydrolysis. Benchchem.
• Benzenesulfonyl chloride - Organic Syntheses Procedure. Organic Syntheses.
• Recrystalliz
• Process of preparing organic sulfonyl hydrazides.
• Spectral Assignments and Reference D
• Supporting Information for - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Benzenesulfonyl hydrazide synthesis. ChemicalBook.
• Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides. Request PDF.
• What Is The Use Of Benzenesulfonyl Hydrazide?. Jinli Chemical.
• Technical Support Center: Friedel-Crafts Synthesis of Diphenyl Sulfide. Benchchem.
• Application Note: High-Performance Liquid Chromatography for Purity Analysis of 4-(1-Aminoethyl)benzenesulfonamide. Benchchem.
• Recrystallization of Benzil from Ethanol.
• Recrystalliz
• Friedel-Crafts reactions in benzene. Crunch Chemistry.
• N'-[(E)-(1-benzyl-1H-indol-3-yl)methylidene]benzenesulfonohydrazide - Optional[13C NMR]. SpectraBase.
• NMR Chemical Shifts of Impurities. MilliporeSigma.
• Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Chemistry LibreTexts.
• recrystalliz
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Organometallics.
• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing.
• Analytical Procedure of Thin Layer Chromatography Technique. Research and Reviews.
• friedel-crafts acyl
• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. PharmaInfo.
• Common byproducts in N,N'-Bis(P-toluenesulfonyl)hydrazine reactions and their removal. Benchchem.
• Thin Layer Chrom
• Complete Guide to Thin Layer Chromatography Sample Preparation.
• Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution. Journal of the Chemical Society B: Physical Organic.
• Synthesis and X-Ray Structure of (1Z,2Z)-1,2-Bis(2-(phenylsulfonyl)-1-(4-tolyl)ethylidene)hydrazine. R Discovery.
• Preparation method benzene sulfonyl chloride and diphenylsulfone.
• Benzene, (1-cyclopenten-1-ylsulfonyl) - Organic Syntheses Procedure. Organic Syntheses.
• How to Carry Out a Recrystalliz
• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal.
• THIN-LAYER CHROMATOGRAPHY: A RESEARCH REPORT. World Journal of Pharmaceutical and Life Sciences.
• Design Strategy for the EPR Tumor-Targeting of 1,2-Bis(sulfonyl)-1-alkylhydrazines. PMC.
• Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatiz
• HPLC method for purifying organic compounds.
• Experimental Protocol for Reactions Involving N,N'-Bis(P-toluensulfonyl)hydrazine. Benchchem.
• Synthesis of Bis-Hydrazine Using Heterogeneous C
• Synthesis and Evaluation of 1-Acyl-1,2-bis(methylsulfonyl)-2-(2- chloroethyl)hydrazines as Antineoplastic Agents.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Unknown.
• Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formul
• 1,2-Bis(sulfonyl)hydrazines. 3. Effects of structural modification on antineoplastic activity. PubMed.

Sources

• 1. Benzenesulfonyl hydrazide synthesis - chemicalbook [chemicalbook.com]
• 2. What Is The Use Of Benzenesulfonyl Hydrazide? [en.jinlichemical.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN105693568A - Preparation method benzene sulfonyl chloride and diphenylsulfone - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. chemistry-solutions.com [chemistry-solutions.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. rubingroup.org [rubingroup.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pharmoutsourcing.com [pharmoutsourcing.com]

Challenges in the scale-up of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide production

Welcome to the technical resource for the synthesis and scale-up of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. This guide is intended for researchers, chemists, and production managers in the pharmaceutical and chemical industries. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges encountered during the production of this compound.

I. Troubleshooting Guide: From Laboratory to Production Scale

Transitioning the synthesis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide from a laboratory setting to a larger scale often presents challenges that are not apparent during small-scale experiments. This section addresses specific issues you may encounter.

Issue 1: Low or Inconsistent Yields at Larger Scales

Q: My small-scale synthesis (grams) of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide consistently gives high yields, but upon scaling up to kilograms, the yield has dropped significantly and varies between batches. What are the likely causes?

A: This is a frequent challenge in process scale-up, often stemming from issues with mass and heat transfer.

• Inadequate Mixing: Achieving uniform mixing in a large reactor is more difficult than in a small flask. This can lead to localized areas of high reactant concentration, or "hot spots," which can promote the formation of side products and reduce the overall yield. The increased viscosity of the reaction mixture at scale can further impede efficient stirring.

• Poor Heat Transfer: The condensation reaction to form the hydrazone is typically exothermic. A small flask has a high surface-area-to-volume ratio, allowing for efficient dissipation of heat. In a large reactor, this ratio is much smaller, leading to heat accumulation. This can cause thermal degradation of the reactants or the desired product, resulting in lower yields and the formation of impurities.[1]

• Suboptimal Reagent Addition: The rate and method of adding the 3-nitrobenzaldehyde to the benzenesulfonohydrazide solution become critical at a larger scale. A slow, controlled addition is necessary to maintain the optimal reaction temperature and prevent localized high concentrations of the aldehyde.

Recommended Solutions:

Parameter	Recommendation	Rationale
Mixing	- Use a reactor with an appropriate impeller design for viscous mixtures. - Ensure the stirring speed is optimized to create a vortex and ensure homogeneity.	To prevent localized concentration gradients and "hot spots," ensuring a uniform reaction environment.
Heat Transfer	- Implement a reactor jacket with a reliable temperature control system. - Consider using a reflux condenser to manage exotherms.	To effectively dissipate the heat generated during the exothermic reaction, preventing thermal degradation.[1]
Reagent Addition	- Add the 3-nitrobenzaldehyde solution subsurface via a dip tube. - Control the addition rate to maintain the target reaction temperature.	To ensure rapid and uniform dispersion of the aldehyde, minimizing side reactions.

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prod_yield -> sol_mixing [label="Address with", color="#4285F4"]; prod_yield -> sol_heat [label="Address with", color="#4285F4"]; prod_yield -> sol_addition [label="Address with", color="#4285F4"]; }

Caption: A typical workflow for product purification.

II. Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide?

A1: The synthesis is a condensation reaction between benzenesulfonohydrazide and 3-nitrobenzaldehyde. This reaction is typically acid-catalyzed and involves the elimination of a water molecule to form the C=N hydrazone bond. [1]Commonly used solvents include ethanol or methanol, with a catalytic amount of an acid like glacial acetic acid. [1][2][3] Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting materials (benzenesulfonohydrazide and 3-nitrobenzaldehyde), you can observe the consumption of reactants and the formation of the new product spot. [1] Q3: What are some potential side reactions to be aware of?

A3: Side reactions can include the formation of disulfides or thiosulfonates from the benzenesulfonohydrazide starting material, especially under certain acidic conditions. [4]Additionally, incomplete reaction can leave unreacted starting materials in the final product.

Q4: Is the (E)-isomer the thermodynamically stable product?

A4: Yes, the E-conformation with respect to the C=N bond is generally the more stable isomer for hydrazones of this type. [2][3]Studies on similar hydrazones have shown good stability of the E-isomer, with no observed isomerization to the Z-isomer even at elevated temperatures.

Q5: What are the typical storage conditions for benzenesulfonohydrazide derivatives?

A5: Benzenesulfonohydrazide and its derivatives should be stored in a cool, dry place away from heat and light. Some related compounds have shown sensitivity to temperature and light. [5]For sulfonated aromatic compounds, storage at lower temperatures generally leads to better stability. [6]

III. Experimental Protocols

Protocol 1: Laboratory Scale Synthesis

• To a solution of benzenesulfonohydrazide (1 equivalent) in ethanol, add a catalytic amount of glacial acetic acid (a few drops).

• Add a solution of 3-nitrobenzaldehyde (1 equivalent) in ethanol dropwise with stirring.

• Reflux the reaction mixture for 1-2 hours, monitoring the progress by TLC.

• Upon completion, cool the mixture to room temperature to allow the product to precipitate.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Protocol 2: Scale-Up Considerations

• Charge the reactor with a solution of benzenesulfonohydrazide in the chosen solvent.

• Begin agitation and add the acid catalyst.

• Slowly add the 3-nitrobenzaldehyde solution subsurface at a rate that maintains the desired reaction temperature (typically controlled with a reactor jacket).

• After the addition is complete, maintain the reaction temperature for a set period, monitoring for completion by in-process controls (e.g., HPLC).

• Initiate a controlled cooling ramp to induce crystallization. Seeding may be employed at this stage.

• Isolate the product using a centrifuge or filter press.

• Wash the filter cake with a pre-chilled solvent.

• Dry the product in a vacuum oven at a controlled temperature.

IV. References

• Technical Support Center: Scaling Up Isatin 3-Hydrazone Synthesis - Benchchem. (n.d.). Retrieved March 7, 2026, from

• Popiołek, Ł., et al. (2026, February 1). The bioactivity of benzenesulfonyl hydrazones: A short review. ResearchGate. Retrieved March 7, 2026, from

• Synthesis and Characterization of Benzenesulfonyl Hydrazones and Benzenesulfonamides | Request PDF. (n.d.). ResearchGate. Retrieved March 7, 2026, from

• (E)-4-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. (n.d.). PMC. Retrieved March 7, 2026, from

• (E)-3-Nitro-N′-(3-nitrobenzylidene)benzohydrazide. (n.d.). PMC. Retrieved March 7, 2026, from

• Stability of sulfonated derivatives of benzene and naphthalene on disposable solid-phase extraction pre-columns and in an aqueous matrix. (2000, August 11). PubMed. Retrieved March 7, 2026, from

• SYNTHESIS AND CHARACTERIZATION OF (E)-Nн-(SUBSTITUTED BENZYLIDENE)ISONICOTINOHYDRAZIDE DERIVATIVES AS POTENT ANTIMICROBIAL AND. (n.d.). Retrieved March 7, 2026, from

• Metabolic stability of a hydrazone derivative: N′-[(4-chlorophenyl)methylidene)] -4-[(4-methylphenyl)sulfonyloxy]benzohydrazid. (n.d.). DergiPark. Retrieved March 7, 2026, from

• Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. (2011, June 7). PMC. Retrieved March 7, 2026, from

• Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide derivatives. (n.d.). Der Pharma Chemica. Retrieved March 7, 2026, from

• Benzene, (1-cyclopenten-1-ylsulfonyl). (n.d.). Organic Syntheses Procedure. Retrieved March 7, 2026, from

• Reactions of benzenesulfonohydrazides and benzenesulfonamides with hydrogen chloride or hydrogen bromide in acetic acid. (n.d.). PubMed. Retrieved March 7, 2026, from

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Reference Data & Comparative Studies

Comparative Analysis of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide vs. Other Benzenesulfonamide Derivatives

Benzenesulfonohydrazide and benzenesulfonamide scaffolds represent a highly privileged class of compounds in both analytical chemistry and pharmacology. While classic benzenesulfonamides are widely recognized for their therapeutic roles—ranging from antimicrobial agents to selective enzyme inhibitors—structural modifications at the hydrazone linkage unlock distinct non-biological applications.

This guide provides an in-depth comparative analysis between the specialized environmental chemosensor (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH) and other therapeutically relevant benzenesulfonamide derivatives . By evaluating their structural causality, reaction kinetics, and empirical performance, researchers can better utilize these scaffolds across electrochemical and drug discovery workflows.

Structural Causality & Mechanistic Divergence

The core difference between 3-NBBSH and pharmacological benzenesulfonamides lies in the electronic tuning of the molecular periphery.

The Chemosensing Mechanism of 3-NBBSH

3-NBBSH features a strong electron-withdrawing meta-nitro group on the benzylidene ring[1]. As a Senior Application Scientist, I often emphasize that the placement of this

group is not arbitrary. Its meta-position effectively drains electron density away from the azomethine ( ) and sulfonamide bonds without triggering direct para-quinoid resonance stabilization. This poised electronic state renders the nitrogen atoms highly susceptible to coordination with heavy transition metals. When immobilized onto a Glassy Carbon Electrode (GCE) using a Nafion matrix, 3-NBBSH acts as a highly selective chelator for , translating the ion-binding event into a measurable electrochemical oxidation current[1].

The Biological Mechanism of Pharmacological Analogues

In contrast, other benzenesulfonohydrazide and benzenesulfonamide derivatives are engineered for receptor or enzyme binding. For instance, modifying the structure with 4-trifluoromethyl groups (e.g., in SF4 and SF5 analogues) transitions the molecule into a potent Peroxisome Proliferator-Activated Receptor gamma (PPAR-

) agonist[2][3]. The group increases lipophilicity, driving deep insertion into the hydrophobic pockets of the receptor, while the sulfonyl oxygen atoms facilitate strong, directional hydrogen bonding with surrounding amino acid residues[3].

Caption: Functional divergence of benzenesulfonohydrazides based on structural substitution.

Experimental Protocols: A Self-Validating Approach

A rigorous protocol must account for variables that influence signal-to-noise ratios. Below are the definitive methodologies for validating both the sensing and biological applications of these derivatives.

Protocol A: Fabrication and Testing of the 3-NBBSH/GCE Sensor

Causality Check: Using Nafion is critical. Nafion is a perfluorinated polymer with negatively charged sulfonate groups. It acts not just as a binder, but as a cation-exchange matrix that pre-concentrates

at the electrode surface while repelling anionic interferents[1].

• Electrode Preparation: Polish a Glassy Carbon Electrode (surface area

  ) using alumina slurry on a micro-cloth. Sonicate sequentially in ethanol and deionized water for 5 minutes each to remove chemisorbed contaminants[1].

• Matrix Formulation: Dissolve synthesized 3-NBBSH in minimal organic solvent (e.g., ethanol or acetone)[1]. Mix with a 5% Nafion solution at a 10:1 v/v ratio.

• Drop-Casting: Cast

  of the 3-NBBSH/Nafion mixture onto the active GCE surface. Dry under an infrared lamp or ambient room conditions to ensure uniform film formation[1].

• Electrochemical Measurement: Submerge the modified GCE in a 0.1 M Phosphate Buffer (pH 7.0) containing the target

  analyte[1]. Apply Current-Voltage (I-V) sweeps spanning 0.0 V to +1.5 V. Record the distinctive oxidation peak around +0.7 V.

• Interference Validation: Introduce competitive cations (

  ) into the buffer matrix to calculate the selectivity coefficient[1].

Caption: Workflow for 3-NBBSH-modified GCE preparation and heavy metal electrochemical sensing.

Protocol B: Receptor Binding Assay for Biological Sulfonohydrazones (e.g., PPAR- Agonists)

• Compound Preparation: Synthesize the 4-trifluoromethylbenzene sulfonylhydrazone (SF-series) via nucleophilic addition-elimination between substituted benzaldehydes and intermediate sulfonyl chlorides[3]. Re-crystallize in ethanol to >98% purity[3].

• In-Silico Docking: Pre-validate the affinity using molecular docking software against the PPAR-

  crystal structure. Look for binding scores in the range of -9.6 to -10.5 kcal/mol, specifically checking for stable hydrogen bonding networks[3].

• In-Vitro Assay: Utilize a fluorescence-polarization based PPAR-

  ligand screening assay. Incubate the sulfonylhydrazone serially diluted in assay buffer with the receptor complex for 2 hours at room temperature.

• Quantification: Analyze using microplate reader software (e.g., BMG Fluostar)[3] to generate dose-response curves and calculate the

  equivalent.

Quantitative Comparison Profile

To clearly delineate the divergent utilities of these molecules, their experimental profiles are summarized below.

Parameter / Feature	(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (3-NBBSH)	4-Trifluoromethylbenzene Sulfonylhydrazones (e.g., SF4, SF5)	Classic Benzenesulfonamides (e.g., Sulfamethoxazole)
Primary Target Application	Environmental / Analytical Sensor	Pharmacological / Endocrine Target	Antimicrobial / Enzyme Inhibition
Specific Target	Heavy metal ions ( )[1]	PPAR- Receptors[2]	Dihydropteroate Synthase / Carbonic Anhydrase
Mechanistic Action	Electrochemical Chelation (Ion-to-Electron transfer)	Hydrophobic insertion & H-bonding (Agonist)	Competitive Enzyme Inhibition
Key Structural Feature	Meta-Nitro group & Azomethine bridge[1]	Trifluoromethyl group ( )[2]	Free and Sulfonamide moiety
Performance Metric	High sensitivity at +0.7 V on GCE[1]	Binding Affinity: to [2]	Sub-micromolar Minimum Inhibitory Concentration (MIC)
Testing Matrix	0.1 M Phosphate Buffer (pH 7.0)[1]	Biological Assays / TLC & Molecular Docking[3]	Mueller Hinton Broth / Cellular Assays

Analytical Conclusion

While they share a fundamentally similar geometric backbone, (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide and its biologically active sulfonamide/sulfonylhydrazone counterparts operate via divergent physicochemical principles.

For the drug development professional, the benzenesulfonohydrazide scaffold offers a rigid, tailorable skeleton capable of traversing cellular membranes to activate targets like PPAR-

, assisting in type 2 diabetes management[3]. However, for the analytical chemist, derivatization with a 3-nitrobenzylidene group completely halts biological focus, re-tuning the molecule's HOMO/LUMO gap for rapid electron exchange. Fabricating this compound onto a Nafion-modified Glassy Carbon Electrode yields a non-toxic, chemically inert, and highly reproducible sensor for hazardous detection[1]. Understanding these structure-function relationships prevents cross-contamination of ideas and ensures precise deployment of these powerful chemical tools in their respective fields.

References

• Hg2+ Sensor Development Based on (E)-N′-Nitrobenzylidene-Benzenesulfonohydrazide (NBBSH) Derivatives Fabricated on a Glassy Carbon Electrode with a Nafion Matrix. National Center for Biotechnology Information (PMC). Available at:[Link]

• In silico, Synthesis and Biological Evaluation of Sulfonylhydrazones-Based Molecules Targeting Type 2 Diabetes. ResearchGate. Available at:[Link]

• In silico, Synthesis and Biological Evaluation of Sulfonylhydrazones-Based Molecules Targeting Type 2 Diabetes. Oriental Journal of Chemistry. Available at:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. In silico, Synthesis and Biological Evaluation of Sulfonylhydrazones -Based Molecules Targeting Type 2 Diabetes – Oriental Journal of Chemistry [orientjchem.org]

A Researcher's Guide to Bridging the Gap: In Vitro and In Vivo Correlation of Benzenesulfonohydrazide Activity

The journey of a therapeutic candidate from a laboratory curiosity to a clinical reality is paved with rigorous evaluation. For researchers, scientists, and drug development professionals working with benzenesulfonohydrazide derivatives, understanding the correlation between in vitro assays and in vivo outcomes is paramount. This guide provides an in-depth exploration of this crucial relationship, offering not just protocols but the scientific rationale behind them. We aim to equip you with the knowledge to design self-validating experiments that yield robust and translatable data.

Benzenesulfonohydrazides are a versatile class of compounds with a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, and enzyme inhibitory properties.[1][2] Their therapeutic potential often stems from their ability to interact with specific biological targets. This guide will focus on their activity as enzyme inhibitors, a common mechanism of action for this class of compounds, and will use their anticancer properties as a primary example.[3][4][5]

The In Vitro Foundation: Quantifying Potency and Mechanism

In vitro studies are the initial proving ground for any new compound. They provide a controlled environment to dissect the direct interaction between a compound and its molecular target, free from the complexities of a whole organism. For benzenesulfonohydrazide derivatives, two key in vitro assays are fundamental: enzyme inhibition assays to determine potency and cell-based cytotoxicity assays to assess the effect on cancer cells.

Enzyme Inhibition Assays: The Heart of the Matter

A primary mechanism of action for many biologically active sulfonamides is the inhibition of enzymes, such as carbonic anhydrases (CAs), which are involved in various physiological and pathological processes.[6][7]

Why it Matters: The IC50 value, or the half-maximal inhibitory concentration, is a critical parameter derived from these assays. It quantifies the concentration of a compound required to inhibit the activity of a specific enzyme by 50%.[8] A lower IC50 value indicates a more potent inhibitor. This data is foundational for structure-activity relationship (SAR) studies, guiding the chemical modification of the benzenesulfonohydrazide scaffold to enhance potency and selectivity.

Experimental Protocol: Determination of IC50 for Carbonic Anhydrase Inhibition

This protocol outlines a common method for determining the IC50 of benzenesulfonohydrazide derivatives against various human carbonic anhydrase (hCA) isoforms.[6]

Materials:

• Purified hCA isozymes (e.g., hCA I, II, IX, XII)

• Test benzenesulfonohydrazide compounds

• 4-Nitrophenyl acetate (substrate)

• Assay buffer (e.g., Tris-HCl)

• 96-well microplates

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of the benzenesulfonohydrazide derivative in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain a range of concentrations.

• Enzyme and Substrate Preparation: Prepare working solutions of the hCA isozyme and the substrate in the assay buffer.

• Assay Execution:

  • Add the enzyme solution to the wells of the microplate.

  • Add the different concentrations of the test compound to the respective wells.

  • Include a control with no inhibitor.

  • Pre-incubate the plate to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding the substrate solution.

• Data Acquisition: Measure the absorbance at a specific wavelength over time using a spectrophotometer. The rate of the reaction is proportional to the change in absorbance.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.[9]

Data Presentation: In Vitro Carbonic Anhydrase Inhibition

The following table presents example data for a series of benzenesulfonohydrazide derivatives against four hCA isoforms. This allows for a direct comparison of their potency and selectivity.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
Derivative A	150	35	5.2	2.8
Derivative B	85	12	1.5	0.8
Derivative C	550	98	25.6	15.4
Acetazolamide (Standard)	250	12	25	5.7

Note: Kᵢ (inhibition constant) is another measure of inhibitor potency, related to IC50. Lower values indicate higher potency.[8] The data presented is a hypothetical representation based on typical findings for this class of compounds.[10]

Cytotoxicity Assays: Assessing the Impact on Cancer Cells

While enzyme inhibition data is crucial, it doesn't always directly translate to cell death. Cytotoxicity assays bridge this gap by measuring the ability of a compound to kill cancer cells.

Why it Matters: These assays provide a more holistic view of a compound's potential as an anticancer agent. They take into account factors like cell permeability and off-target effects that can influence a compound's activity in a cellular context. The IC50 value in a cytotoxicity assay represents the concentration of the compound that reduces the viability of a cell population by 50%.[11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[12]

Materials:

• Human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer)[13][14]

• Cell culture medium and supplements

• Test benzenesulfonohydrazide compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into the wells of a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the benzenesulfonohydrazide derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).[15]

• MTT Addition: After the incubation period, add the MTT solution to each well and incubate for a few hours. During this time, mitochondrial reductases in viable cells will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solubilized formazan at a specific wavelength using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each compound concentration relative to the control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Data Presentation: In Vitro Cytotoxicity

Compound	A549 (IC₅₀, µM)	MCF-7 (IC₅₀, µM)
Derivative A	8.5	12.3
Derivative B	2.1	4.7
Derivative C	25.2	38.9
Doxorubicin (Standard)	0.5	0.8

Note: The data presented is a hypothetical representation for illustrative purposes.

The In Vivo Translation: From the Bench to the Organism

In vivo studies are the critical next step to evaluate a compound's efficacy and safety in a living organism. These studies provide insights into pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body), which are essential for predicting clinical success.[16]

Zebrafish Model: A Rapid and Ethical First Look

The zebrafish (Danio rerio) has emerged as a powerful in vivo model for rapid toxicity and efficacy screening.[17] Its genetic homology to mammals, rapid development, and optical transparency make it an ideal system for observing the effects of compounds in a whole organism.[18]

Why it Matters: The zebrafish model can provide early indications of a compound's potential toxicity and therapeutic window.[19] It allows for the assessment of various endpoints, including mortality (LC50), cardiotoxicity, and developmental defects.[18][20]

Experimental Protocol: Zebrafish Toxicity and Efficacy Assessment

Materials:

• Zebrafish embryos

• Embryo medium

• Test benzenesulfonohydrazide compounds

• Multi-well plates

• Stereomicroscope

Procedure:

• Embryo Collection and Staging: Collect freshly fertilized zebrafish embryos and stage them to ensure uniformity.

• Compound Exposure: Place the embryos in the wells of a multi-well plate containing embryo medium with different concentrations of the test compounds.

• Toxicity Assessment: Observe the embryos at regular intervals (e.g., 24, 48, 72, and 96 hours post-fertilization) for lethal and sub-lethal effects such as mortality, hatching rate, heart rate, and morphological abnormalities.[18]

• Efficacy Assessment (in a disease model): If a relevant zebrafish disease model is available (e.g., a cancer model), the efficacy of the compound can be assessed by observing its effect on the disease phenotype.

• Data Analysis: Determine the LC50 (lethal concentration 50) value, which is the concentration of the compound that is lethal to 50% of the embryos.[19] Quantify any observed phenotypic changes.

Data Presentation: Zebrafish Toxicity

Compound	96h LC₅₀ (µM)	Observed Teratogenic Effects
Derivative A	50.2	Pericardial edema, yolk sac edema
Derivative B	15.8	Mild pericardial edema at high concentrations
Derivative C	>100	None observed

Note: The data presented is a hypothetical representation for illustrative purposes.

Mouse Models: The Preclinical Gold Standard

Mouse models, particularly xenograft models where human cancer cells are implanted into immunodeficient mice, are the gold standard for preclinical evaluation of anticancer agents.[21]

Why it Matters: These models allow for the assessment of a compound's ability to inhibit tumor growth in a mammalian system, providing a more accurate prediction of its potential clinical efficacy.[22] They also enable the study of a compound's pharmacokinetic and pharmacodynamic properties.[23]

Experimental Protocol: Xenograft Mouse Model for Anticancer Efficacy

Materials:

• Immunodeficient mice (e.g., nude or SCID)

• Human cancer cells (the same lines used in cytotoxicity assays)

• Test benzenesulfonohydrazide compounds

• Vehicle for drug administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of the mice.

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size. Once the tumors reach a predetermined volume, randomize the mice into different treatment groups (vehicle control, test compound groups, and a positive control group with a standard anticancer drug).

• Compound Administration: Administer the test compounds to the mice according to a predetermined dosing schedule and route of administration (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement: Measure the tumor volume using calipers at regular intervals throughout the study.

• Toxicity Monitoring: Monitor the mice for any signs of toxicity, such as weight loss or changes in behavior.

• Data Analysis: Plot the mean tumor volume for each treatment group over time. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control group.

Data Presentation: In Vivo Anticancer Efficacy

Treatment Group	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1500	-
Derivative B (10 mg/kg)	500	66.7
Derivative B (25 mg/kg)	250	83.3
Doxorubicin (5 mg/kg)	300	80.0

Note: The data presented is a hypothetical representation for illustrative purposes.

Establishing the Correlation: Connecting the Dots

The ultimate goal is to establish a meaningful in vitro-in vivo correlation (IVIVC).[24][25][26][27] A strong IVIVC can serve as a surrogate for in vivo bioequivalence studies, saving significant time and resources in drug development.[24]

Levels of Correlation:

• Level A Correlation: A point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate. While more common for formulation development, the principle of a direct, predictable relationship is the ideal.[24]

• Level B Correlation: A statistical comparison of mean in vitro and in vivo parameters.

• Level C Correlation: A single-point correlation, for example, relating the in vitro dissolution at a specific time point to an in vivo pharmacokinetic parameter.[24]

For benzenesulfonohydrazide activity, a successful correlation would mean that the in vitro potency (enzyme inhibition IC50 and cytotoxicity IC50) is predictive of the in vivo efficacy (tumor growth inhibition).

Logical Framework for IVIVC Analysis

Sources

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A Guide to the Cross-Reactivity and Selectivity of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide and Related Compounds

Abstract

The benzenesulfonohydrazide scaffold is a privileged structure in medicinal chemistry, forming the basis for a multitude of targeted therapeutic agents. This guide provides a comprehensive framework for evaluating the selectivity and cross-reactivity of a representative member of this class, (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. While public data on this specific molecule is nascent, its structural motifs, particularly the benzenesulfonamide group, suggest a strong potential for interaction with carbonic anhydrases (CAs), a family of metalloenzymes implicated in various pathologies.[1][2][3][4][5] This document, therefore, serves as both a comparative analysis and a methodological playbook for researchers. We will explore the essential techniques for profiling such a compound, from initial biochemical assays against primary targets to broader cellular-based approaches for a comprehensive understanding of its off-target interactions. The ultimate goal is to equip researchers and drug development professionals with the rationale and practical protocols needed to thoroughly characterize novel inhibitors, ensuring the development of safe and effective targeted therapies.

Introduction: The Benzenesulfonohydrazide Scaffold and the Importance of Selectivity

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a small molecule characterized by a central hydrazone linker connecting a benzenesulfonamide and a nitrophenyl ring. The primary sulfonamide moiety is a well-established zinc-binding group, renowned for its high affinity for the zinc ion within the active site of carbonic anhydrases (CAs).[1][3][4] Human CAs comprise a family of 15 known isoforms, some of which are cytosolic (e.g., CA I, CA II), membrane-bound (e.g., CA IV, IX, XII), or mitochondrial. While some isoforms are ubiquitous, others, like CA IX and XII, are predominantly expressed in tumors and are linked to cancer progression, making them attractive therapeutic targets.[1][2]

However, non-selective inhibition of CAs can lead to undesirable side effects. For instance, inhibition of the widespread CA II isoform is associated with the side effects of early sulfonamide diuretics.[3] Therefore, for a compound like (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide to be a viable therapeutic lead or a precise chemical probe, a thorough understanding of its selectivity profile across the entire CA family is paramount. Furthermore, the broader pharmacological space is replete with enzymes that can be inadvertently modulated. Kinases, for example, represent a large family of enzymes with an ATP-binding pocket that can promiscuously bind small molecules.[6][7] Assessing cross-reactivity against such common off-target families is a critical step in de-risking a new chemical entity.

This guide will delineate a tiered approach to building a comprehensive selectivity profile for our compound of interest, comparing its hypothetical performance to established inhibitors and providing the detailed methodologies required for rigorous validation.

A Multi-Tiered Framework for Selectivity Profiling

A robust assessment of inhibitor selectivity is not a single experiment but a strategic, multi-layered investigation. The confidence in a molecule's specificity increases as it is validated through orthogonal assays that span from simplified biochemical systems to complex cellular environments.

Caption: Tiered workflow for inhibitor selectivity profiling.

This logical progression ensures that resources are focused on compounds with the most promising profiles. A molecule with poor isoform selectivity in Tier 1 or significant off-target activity in Tier 2 may be deprioritized or flagged for chemical optimization before proceeding to more resource-intensive cellular assays.

Comparative Selectivity Analysis

To contextualize the performance of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide (herein named Cpd-X for brevity), we present a hypothetical, yet plausible, dataset. This data illustrates how Cpd-X might compare to Acetazolamide, a non-selective, clinically used CA inhibitor, and a hypothetical selective CA IX inhibitor (Cpd-Y).

Table 1: Comparative Inhibitory Activity (IC50, nM)

Target	Cpd-X (Hypothetical)	Acetazolamide (Reference)	Cpd-Y (Hypothetical Selective Inhibitor)
Carbonic Anhydrases
hCA I (Cytosolic)	1,250	250	>10,000
hCA II (Cytosolic)	280	12	>10,000
hCA IX (Tumor-assoc.)	45	25	30
hCA XII (Tumor-assoc.)	95	5.7	75
Kinases (Selected)
EGFR	>10,000	>10,000	>10,000
SRC	>10,000	>10,000	>10,000

| PI3Kα | 8,500 | >10,000 | >10,000 |

Data Interpretation:

• Acetazolamide: As expected, it potently inhibits multiple CA isoforms, including the off-target cytosolic forms CA I and II.

• Cpd-Y: Represents an ideal profile for an anti-cancer agent, with high potency against tumor-associated isoforms IX and XII and minimal activity against CA I and II.

• Cpd-X: This hypothetical profile suggests that our compound of interest has promising potency against the target CA IX. However, it shows significant activity against the ubiquitous CA II isoform (280 nM), indicating a potential for side effects. Its selectivity for CA IX over CA II is approximately 6-fold (280/45), which is generally considered insufficient for a high-quality chemical probe or therapeutic lead.[8] The compound appears clean against the selected kinases, suggesting it does not broadly interact with ATP-binding pockets.

Experimental Protocols

To generate the kind of robust data presented above, validated and reproducible experimental protocols are essential. Here we provide detailed methodologies for two key assays in the selectivity profiling workflow.

Protocol 1: In Vitro Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

This biochemical assay measures the inhibition of the CA-catalyzed hydration of CO2. The reaction causes a pH change, which is monitored by a pH indicator.

Rationale: This is a gold-standard method for determining the kinetic parameters of CA inhibition. It directly measures the enzyme's catalytic activity and how it is affected by the inhibitor, allowing for the calculation of a precise IC50 or Ki value.

Caption: Workflow for Stopped-Flow CA Inhibition Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 20 mM HEPES, pH 7.4.

  • Enzyme Solution: Prepare a 2X working stock of recombinant human CA IX (e.g., 20 nM) in Assay Buffer.

  • Inhibitor Dilutions: Prepare a 10-point, 3-fold serial dilution of Cpd-X in 100% DMSO. Then, create a 10X working stock by diluting this series into the Assay Buffer.

  • Substrate: Prepare ice-cold, CO2-saturated deionized water.

• Reaction Setup:

  • In a 96-well plate, add 10 µL of the 10X inhibitor dilutions to respective wells. Include wells with buffer and DMSO as positive and negative controls.

  • Add 40 µL of Assay Buffer.

  • To initiate the pre-incubation, add 50 µL of the 2X enzyme solution to all wells. Mix and incubate at room temperature for 15 minutes.

• Measurement:

  • Set the stopped-flow spectrophotometer to monitor absorbance at the peak wavelength for the chosen pH indicator.

  • Rapidly mix the enzyme/inhibitor solution from the plate with an equal volume of the CO2-saturated water.

  • Record the change in absorbance over time (typically the first 10-30 seconds).

• Data Analysis:

  • Calculate the initial rate of reaction for each inhibitor concentration by determining the slope of the linear portion of the absorbance curve.

  • Normalize the rates relative to the DMSO control (100% activity) and buffer-only control (0% activity).

  • Plot the normalized rates against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful biophysical method to verify that a compound binds to its target protein within the complex environment of an intact cell.[9][10][11][12] The principle is that a ligand-bound protein is thermodynamically stabilized and will resist heat-induced denaturation and aggregation.[9][12]

Rationale: A positive result in a biochemical assay does not guarantee that a compound can enter a cell and engage its target. CETSA provides direct evidence of target engagement in a physiological context, which is a critical step in validating an inhibitor's mechanism of action.[9][10]

Step-by-Step Methodology:

• Cell Treatment:

  • Culture cells known to express the target protein (e.g., a cancer cell line overexpressing CA IX) to ~80% confluency.

  • Treat the cells with various concentrations of Cpd-X (and a vehicle control, DMSO) for 1-2 hours at 37°C to allow for cell penetration and binding.

• Heat Challenge:

  • Harvest the treated cells and resuspend them in a buffered saline solution.

  • Aliquot the cell suspensions into PCR tubes.

  • Using a thermal cycler, heat the tubes across a range of temperatures (e.g., 40°C to 68°C in 3°C increments) for 3 minutes, followed by cooling to room temperature for 3 minutes.[9][10]

• Lysis and Fractionation:

  • Lyse the cells via repeated freeze-thaw cycles in liquid nitrogen.[9][11]

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to separate the soluble fraction (supernatant) from the aggregated, denatured proteins (pellet).[9]

• Protein Detection (Western Blot):

  • Carefully collect the supernatant.

  • Quantify the total protein concentration in each sample to ensure equal loading.

  • Perform SDS-PAGE and Western blot analysis using a primary antibody specific for the target protein (e.g., anti-CA IX antibody).[9][11]

  • Detect the signal using an appropriate secondary antibody and chemiluminescence.

• Data Analysis:

  • Quantify the band intensities for each temperature point.

  • Plot the relative band intensity against the temperature for both the vehicle- and compound-treated samples.

  • A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.

Discussion and Strategic Recommendations

The comprehensive profiling of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, or any novel inhibitor, is a critical exercise in modern drug discovery. Our hypothetical analysis of Cpd-X reveals a compound with promising on-target activity but with a selectivity window that requires improvement.

Key Insights from the Hypothetical Profile:

• Potency is Achieved: The nanomolar potency against CA IX suggests that the benzenesulfonohydrazide scaffold is a valid starting point for targeting this enzyme.

• Selectivity is a Challenge: The significant inhibition of CA II highlights a common challenge for sulfonamide-based inhibitors.[3] This lack of selectivity could translate to a poor therapeutic window in vivo.

• Favorable Off-Target Profile: The absence of kinase inhibition is a positive sign, suggesting a lower risk of promiscuous binding to ATP pockets, a common liability for small molecules.

Strategic Recommendations:

• Structure-Activity Relationship (SAR) Studies: The next logical step would be to initiate a medicinal chemistry campaign to improve selectivity. By systematically modifying the nitrobenzylidene portion of the molecule, it may be possible to exploit structural differences between the active sites of CA IX and CA II to enhance selectivity.[13][14]

• Orthogonal Target Engagement Studies: While CETSA is an excellent tool, complementing it with other methods, such as affinity-based chemoproteomics, can provide a more global and unbiased view of the compound's cellular interactome.

• Cellular Functional Assays: It is crucial to demonstrate that target engagement translates into a functional cellular response. For a CA IX inhibitor, this would involve assays to measure its effect on extracellular acidification or its ability to inhibit proliferation in cancer cells under hypoxic conditions.

By integrating biochemical rigor, cellular validation, and strategic chemical optimization, compounds like (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide can be effectively evaluated and advanced from promising hits to highly selective and potent chemical tools or therapeutic candidates.

References

• Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715 - Benchchem.
• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI.
• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol.
• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications.
• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv.

• The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics - BellBrook Labs. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC. Available at: [Link]

• Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations - PMC. Available at: [Link]

• Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations | PLOS Computational Biology. Available at: [Link]

• Synthetic Strategies and Computational Inhibition Activity Study for Triazinyl-Substituted Benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Carbonic Anhydrases - PMC - NIH. Available at: [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. Available at: [Link]

• Inhibitor selectivity profiling. Inhibitors were screened against a... - ResearchGate. Available at: [Link]

• Novel benzenesulfonamide derivatives as potential selective carbonic anhydrase IX, XII inhibitors with anti-proliferative activity: Design, synthesis and in silico studies - PubMed. Available at: [Link]

• Kinase inhibitor selectivity and design — Chodera lab // MSKCC. Available at: [Link]

• Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - MDPI. Available at: [Link]

• Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII - MDPI. Available at: [Link]

• Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational- aided - Usiena air. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. Equally critical, yet often less detailed, are the protocols for their safe disposal. This guide provides essential, step-by-step procedures for the proper disposal of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, ensuring the safety of laboratory personnel and adherence to environmental regulations. As a Senior Application Scientist, this document is structured to provide not just a protocol, but a framework for thinking about the safe management of research chemicals where specific disposal data may be limited.

Core Principle: Hazard-Based Assessment and Precaution

The guiding principle is one of precaution: in the absence of complete data, assume the substance is hazardous and handle it accordingly. This aligns with the Resource Conservation and Recovery Act (RCRA) guidelines for laboratory waste.[5]

Hazard Identification and Segregation: The First Line of Defense

Before disposal, a thorough understanding of the potential hazards is crucial for safe handling and proper waste stream segregation.

• 3-Nitrobenzylidene group: Compounds containing nitroaromatic groups can be toxic and are often environmental hazards.[6][7][8][9] The SDS for 3-nitrobenzaldehyde, a precursor, indicates it is harmful if swallowed and an irritant.[6][7][9]

• Benzenesulfonohydrazide group: Benzenesulfonyl hydrazide is known to be a skin and eye irritant.[10]

Therefore, (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide should be handled as a potential irritant and as a substance with unknown long-term health and environmental effects.

Waste Segregation is Paramount:

To prevent dangerous reactions, this compound and any materials contaminated with it must be segregated from other chemical waste streams.[2][11][12] Specifically:

• Do not mix with strong acids, bases, or oxidizing agents unless the compatibility is known.

• Keep this solid waste separate from liquid hazardous waste.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection, storage, and disposal of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

3.1. Personal Protective Equipment (PPE)

At all stages of handling and disposal, appropriate PPE is mandatory. This includes:

• Chemical safety goggles and a face shield.

• Chemically resistant gloves (e.g., nitrile).

• A flame-retardant lab coat.

• Closed-toe shoes.

All handling of the solid compound or its solutions should be conducted in a well-ventilated fume hood.[13]

3.2. Waste Containerization and Labeling

Proper containerization and labeling are critical for safety and regulatory compliance.[12][14][15]

• Container Selection: Use a dedicated, chemically resistant, and sealable container for the solid waste.[4] The container must be in good condition and clearly designated for this waste stream. The original container of a reagent is often a good choice for its waste.[14]

• Labeling: The hazardous waste label must be affixed to the container as soon as the first quantity of waste is added.[14][15] The label must include:

  • The full chemical name: "(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide". Avoid abbreviations.

  • The words "Hazardous Waste".

  • The accumulation start date.

  • The specific hazards (e.g., "Irritant," "Handle with Care").

  • The principal investigator's name and contact information.

  • The laboratory room number.

3.3. Management of Contaminated Materials

Any materials that come into contact with (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide are considered hazardous waste and must be disposed of accordingly.[4][15][16] This includes:

• Gloves

• Weighing papers

• Pipette tips

• Spill cleanup materials

These items should be collected in a separate, clearly labeled container for solid hazardous waste.

3.4. Spill Management

In the event of a spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite or sand.

• Carefully collect the absorbent material and the spilled chemical into the designated hazardous waste container.

• Clean the spill area thoroughly. All materials used for cleanup must also be disposed of as hazardous waste.[4][15]

3.5. Final Disposal

The final step is the transfer of the hazardous waste to a licensed disposal facility.

• Storage: Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and secure area away from heat or ignition sources.[13][14]

• Disposal Request: Once the waste container is full or the project is complete, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4][11][13]

• Do Not Transport: Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will collect the waste for final disposal in accordance with federal and local regulations.[4]

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Caption: Decision-making flowchart for the disposal of (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide.

Conclusion: A Culture of Safety

References

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• Vanderbilt Environmental Health & Safety. (n.d.). Storing Hazardous Waste In Your Laboratory. Retrieved from [Link]

• Today's Clinical Lab. (2025, June 11). A Lab's Guide to Safe and Compliant Medical Waste Disposal. Retrieved from [Link]

• CPAchem Ltd. (2025, July 30). Safety data sheet: Sodium 3-Nitrobenzenesulfonate. Retrieved from [Link]

• LabManager. (2022, March 24). Hazardous Waste Management in the Laboratory. Retrieved from [Link]

• Vanderbilt University Medical Center. (2023, October). LABORATORY GUIDE FOR MANAGING CHEMICAL WASTE. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Management of Waste. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitrobenzaldehyde. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitrobenzonitrile. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Benzenesulfonyl hydrazide, 98%. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Nitrobenzaldehyde, 99%. Retrieved from [Link]

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Operational Guide: Personal Protective Equipment (PPE) for Handling (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

This document provides essential safety protocols, operational procedures, and disposal plans for handling (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. As a novel or research-specific chemical, a comprehensive Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a conservative, analog-based hazard assessment, treating the compound as a Particularly Hazardous Substance (PHS) . This approach ensures the highest level of protection for all laboratory personnel.

The core principle of this guide is the Hierarchy of Controls , which prioritizes engineering and administrative controls as the primary means of protection, with Personal Protective Equipment (PPE) serving as the critical final barrier against exposure.

Analog-Based Hazard Assessment

(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a complex molecule that must be evaluated by considering the toxicological profiles of its constituent functional groups: the benzenesulfonohydrazide moiety and the nitrobenzylidene moiety.

• Hydrazide and Hydrazine Derivatives: Compounds containing the hydrazine functional group are often associated with significant health risks. Hydrazine itself is toxic and can cause irritation to the skin, eyes, and respiratory system.[1][2] Exposure can lead to systemic effects, including damage to the central nervous system, liver, and kidneys.[1] Many hydrazine derivatives are also considered potential carcinogens.[3] Therefore, dermal absorption and inhalation are critical exposure routes to mitigate.

• Nitroaromatic Compounds: The presence of a nitro group on a benzene ring (as in 3-nitrobenzylidene) suggests potential toxicity. Nitroaromatic compounds can be readily absorbed through the skin and are known to cause a range of health effects.[4] For example, nitrobenzene is toxic, suspected of causing cancer, and can cause damage to organs through prolonged exposure.[4][5] These compounds often require careful handling to prevent both acute and chronic health effects.

• Benzenesulfonyl Hydrazide: The parent sulfonohydrazide structure is known to be a skin, eye, and respiratory tract irritant.[6]

Engineering and Administrative Controls: The First Line of Defense

Before any handling occurs, robust engineering and administrative controls must be in place. PPE is not a substitute for these primary safety measures.

• Designated Area: All work with this compound must be conducted in a designated area (e.g., a specific fume hood) clearly marked with warning signs indicating the presence of a Particularly Hazardous Substance.[3]

• Chemical Fume Hood: All weighing, transfers, and manipulations of the solid compound or its solutions must be performed inside a certified chemical fume hood to minimize inhalation exposure to dust or aerosols.[3][7] Laboratory ventilation is crucial for minimizing the concentration of airborne contaminants.[8]

• Standard Operating Procedure (SOP): A detailed, written SOP for working with this compound must be developed and approved by the institution's Environmental Health and Safety (EHS) department. All personnel must be trained on this SOP before beginning work.

• Emergency Preparedness: An emergency eyewash station and safety shower must be immediately accessible and tested regularly.[6][7] Spill kits containing appropriate absorbent materials must be readily available.[9]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is critical for preventing dermal, ocular, and respiratory exposure. The following table outlines the minimum required PPE.

Body Part	Required PPE	Material/Standard	Rationale and Causality
Hands	Double Gloving	Outer Glove: Chemical-resistant (Butyl rubber or Neoprene recommended).Inner Glove: Nitrile.[2][10]	The hydrazide and nitroaromatic moieties present a significant risk of dermal absorption.[1][4] Double gloving provides redundant protection against micropores and prevents contamination of the inner glove during doffing. Butyl rubber offers excellent resistance to many hazardous chemicals.[10] Always consult the glove manufacturer's compatibility chart for the specific solvents being used.
Eyes/Face	Chemical Splash Goggles & Face Shield	Goggles must meet ANSI Z87.1 standards.[7]	Protects against splashes of solutions and airborne particles of the solid compound.[2] A full face shield, worn over goggles, is mandatory when there is a significant risk of splashing, providing a secondary layer of protection for the entire face.
Body	Chemical-Resistant Apron over a Flame-Resistant Lab Coat	Lab coat should be fully buttoned with tight-fitting cuffs.	A standard lab coat protects against minor spills, while a chemical-resistant apron provides an impermeable barrier for the torso against larger spills of solutions containing the compound.[10]
Respiratory	As determined by Risk Assessment	NIOSH-approved respirator.[1][10]	All work should be conducted in a fume hood to eliminate the need for respiratory protection. However, in the event of a significant spill or engineering control failure, a full-face respirator with appropriate cartridges (e.g., combination organic vapor/particulate) may be required.[2] Use of respirators requires enrollment in a formal respiratory protection program, including fit-testing and training, as mandated by OSHA.[1][10]

Step-by-Step Operational Plan

Adherence to a strict, procedural workflow is essential for safety.

Part 1: Pre-Handling Preparations

• Verify Controls: Confirm that the chemical fume hood has a current certification and is functioning correctly.

• Assemble Materials: Gather all necessary chemicals, glassware, and waste containers and place them inside the designated fume hood to minimize traffic in and out of the workspace.

• Prepare Work Surface: Cover the work surface within the fume hood with disposable, absorbent bench paper.[3]

• Don PPE: Put on all required PPE in the correct order (lab coat, inner gloves, outer gloves, goggles, face shield).

Part 2: Handling the Compound

• Weighing: Carefully weigh the solid compound on a tared weigh paper or in a container within the fume hood. Avoid creating dust.

• Transfers: Use a spatula for solid transfers. If making a solution, add the solid to the solvent slowly to avoid splashing.

• Execution: Perform all experimental steps within the fume hood. Keep the sash at the lowest practical height.

Part 3: Post-Handling and Decontamination

• Initial Decontamination: Decontaminate all non-disposable equipment (glassware, spatulas) that came into contact with the compound using an appropriate solvent, collecting the rinsate as hazardous waste.

• Doffing PPE: Remove PPE slowly and deliberately in the reverse order it was put on, ensuring not to touch the outside of contaminated items with bare skin. Remove outer gloves first, followed by the face shield, goggles, lab coat, and finally the inner gloves.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[11]

Disposal Plan

Chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12] Improper disposal is a serious compliance violation and environmental hazard.

• Waste Segregation: All materials contaminated with (E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide must be treated as hazardous waste. This includes:

  • Excess solid compound and solutions.

  • Contaminated PPE (gloves, bench paper).

  • Rinsate from cleaning glassware.

• Containerization:

  • Use a dedicated, sealable, and chemically compatible container for all waste.[13]

  • The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "(E)-N'-(3-nitrobenzylidene)benzenesulfonohydrazide" .[12][13] Do not use abbreviations.

  • The label must also include the accumulation start date and the associated hazard warnings (e.g., "Toxic," "Irritant").[13]

• Disposal Procedure:

  • Store the sealed hazardous waste container in a designated satellite accumulation area.

  • Once the container is full or the project is complete, contact your institution's EHS department to arrange for pickup by a licensed hazardous waste contractor.

  • Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the sewer system. [12]

Visual Workflow: Risk Mitigation & PPE Selection

Caption: Workflow for risk mitigation and PPE selection when handling the target compound.

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